3-Cyclohexylpropan-1-ol

• CAS: 1124-63-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 3-Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Cyclohexylpropan-1-ol is an aliphatic primary alcohol characterized by a cyclohexane (B81311) ring linked to a propanol (B110389) unit. This unique structure, combining a non-polar cyclohexyl group with a polar hydroxyl functional group, imparts a range of physicochemical properties that make it a valuable intermediate and building block in organic synthesis.[1] Its applications are found in the synthesis of fragrances, pharmaceuticals, and specialty materials, where its molecular architecture influences factors such as solubility, reactivity, and biological activity. This technical guide provides a comprehensive overview of the core physicochemical properties of 3-Cyclohexylpropan-1-ol, complete with experimental methodologies and a workflow for its synthesis and purification.

Physicochemical Properties

The key physicochemical properties of 3-Cyclohexylpropan-1-ol are summarized in the tables below. These values have been compiled from various chemical data sources and provide a quantitative basis for its application in research and development.

Table 1: General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₉H₁₈O	[2]
Molecular Weight	142.24 g/mol	[2]
Appearance	Clear, colorless, viscous liquid	ChemicalBook
Melting Point	-60 °C	ChemicalBook
Boiling Point	218 °C (at 760 mmHg)	The Good Scents Company, ChemicalBook
Density	0.937 g/mL (at 25 °C)	ChemicalBook
Refractive Index (n20/D)	1.466	ChemicalBook

Table 2: Solubility and Partitioning

Property	Value	Source(s)
Water Solubility	584.9 mg/L (at 25 °C, estimated)	The Good Scents Company
logP (Octanol-Water Partition Coefficient)	2.930 (estimated)	The Good Scents Company, ChemicalBook

Table 3: Safety and Handling

Property	Value	Source(s)
Flash Point	215 °F (101.67 °C)	The Good Scents Company

Experimental Protocols

The accurate determination of physicochemical properties is crucial for the consistent and safe use of chemical compounds. The following sections detail the standard experimental methodologies for measuring the key properties of 3-Cyclohexylpropan-1-ol.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For small sample volumes, the capillary method is a common and accurate technique.[3][4]

Procedure:

• A small amount of 3-Cyclohexylpropan-1-ol is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid.

• The assembly is heated, and as the temperature rises, air trapped in the capillary tube is expelled, followed by the vapor of the liquid, which is observed as a stream of bubbles.

• The heat source is then removed, and the liquid is allowed to cool.

• The boiling point is the temperature at which the liquid is drawn back into the capillary tube, signifying that the vapor pressure inside the capillary is equal to the external pressure.[3]

Density Measurement (Oscillating U-tube Method)

The density of a liquid can be precisely determined using a digital density meter, which operates based on the oscillating U-tube principle. This method is outlined in ASTM D4052.[5][6][7]

Procedure:

• The instrument is calibrated using a reference standard of known density, typically dry air and ultrapure water.

• A small volume of 3-Cyclohexylpropan-1-ol is injected into the oscillating U-tube.

• The instrument measures the change in the oscillation frequency of the U-tube caused by the mass of the sample.

• This frequency change is directly proportional to the density of the liquid, which is then calculated and displayed by the instrument.[7]

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material. The Abbe refractometer is a widely used instrument for this measurement.

Procedure:

• A few drops of 3-Cyclohexylpropan-1-ol are placed on the prism of the refractometer.

• Light of a specific wavelength (typically 589 nm, the sodium D-line) is passed through the sample.

• The user looks through the eyepiece and adjusts the instrument until the boundary between the light and dark regions is sharp and centered on the crosshairs.

• The refractive index is then read directly from the instrument's scale.

Synthesis and Purification Workflow

3-Cyclohexylpropan-1-ol is a valuable building block in organic synthesis.[1] It can be synthesized through the reduction of 3-cyclohexylpropanal. The subsequent purification is typically achieved via distillation to obtain the high-purity alcohol required for further reactions.

Workflow for the Synthesis and Purification of 3-Cyclohexylpropan-1-ol.

The diagram above illustrates a typical laboratory-scale synthesis and purification workflow. The process begins with the chemical reduction of the corresponding aldehyde, 3-cyclohexylpropanal. Following the reaction, a series of work-up steps, including quenching, extraction, drying, and solvent removal, are performed to isolate the crude product. The final purification is achieved through vacuum distillation, which is suitable for high-boiling liquids, to yield pure 3-Cyclohexylpropan-1-ol.[8] The purity of the final product is then confirmed using standard analytical techniques such as Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy.

References

• 1. 3-Cyclohexylpropan-1-ol | High Purity | For R&D Use [benchchem.com]
• 2. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Video: Boiling Points - Concept [jove.com]
• 4. Video: Boiling Points - Procedure [jove.com]
• 5. store.astm.org [store.astm.org]
• 6. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 7. knowledge.reagecon.com [knowledge.reagecon.com]
• 8. How To [chem.rochester.edu]

Spectral Data Analysis of 3-Cyclohexylpropan-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 3-Cyclohexylpropan-1-ol (CAS No: 1124-63-6), a key intermediate in pharmaceutical and fine chemical synthesis. This document presents an in-depth analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, complete with detailed experimental protocols and data interpretation.

Spectral Data Summary

The following tables summarize the key quantitative data obtained from the spectral analysis of 3-Cyclohexylpropan-1-ol.

¹H NMR (Proton NMR) Spectral Data

Solvent: CDCl₃, Frequency: 400 MHz

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
3.65	Triplet	2H	6.5	-CH₂-OH
1.80 - 1.60	Multiplet	5H	-	Cyclohexyl H
1.55 - 1.45	Multiplet	2H	-	-CH₂-CH₂-OH
1.30 - 1.10	Multiplet	6H	-	Cyclohexyl H
0.95 - 0.80	Multiplet	2H	-	Cyclohexyl H
1.40 (variable)	Singlet	1H	-	-OH

¹³C NMR (Carbon NMR) Spectral Data

Solvent: CDCl₃, Frequency: 100 MHz

Chemical Shift (δ) ppm	Carbon Type	Assignment
63.2	CH₂	-CH₂-OH
37.8	CH	Cyclohexyl CH
34.5	CH₂	Cyclohexyl CH₂
33.3	CH₂	-CH₂-CH₂-OH
30.5	CH₂	Cyclohexyl CH₂
26.8	CH₂	Cyclohexyl CH₂
26.5	CH₂	Cyclohexyl CH₂

IR (Infrared) Spectral Data

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
3330	Strong, Broad	O-H	Stretching
2920	Strong	C-H (sp³)	Stretching
2850	Strong	C-H (sp³)	Stretching
1450	Medium	C-H	Bending
1060	Strong	C-O	Stretching

MS (Mass Spectrometry) Data

Ionization Method: Electron Ionization (EI)

m/z Ratio	Relative Intensity (%)	Proposed Fragment
142	5	[M]⁺ (Molecular Ion)
124	20	[M - H₂O]⁺
97	40	[C₇H₁₃]⁺
83	100	[C₆H₁₁]⁺ (Cyclohexyl cation) - Base Peak
67	55	[C₅H₇]⁺
55	85	[C₄H₇]⁺

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectral data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of 3-Cyclohexylpropan-1-ol.

Instrumentation: 400 MHz NMR Spectrometer.

Sample Preparation:

• Approximately 10-20 mg of 3-Cyclohexylpropan-1-ol was dissolved in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) in a clean, dry NMR tube.

• The sample was gently agitated to ensure complete dissolution.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment.

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Spectral Width: 12 ppm

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled experiment.

• Number of Scans: 256

• Relaxation Delay: 2.0 s

• Spectral Width: 200 ppm

• Reference: CDCl₃ solvent peak at 77.16 ppm.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 3-Cyclohexylpropan-1-ol.

Instrumentation: Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• A small drop of neat 3-Cyclohexylpropan-1-ol was placed directly onto the ATR crystal.

• The pressure arm was lowered to ensure good contact between the sample and the crystal.

Acquisition Parameters:

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 32

• Mode: Transmittance

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 3-Cyclohexylpropan-1-ol.

Instrumentation: Gas Chromatograph-Mass Spectrometer (GC-MS).

Sample Preparation:

• A dilute solution of 3-Cyclohexylpropan-1-ol was prepared in dichloromethane.

GC-MS Parameters:

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Carrier Gas: Helium

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Mass Range: m/z 40 - 400

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of 3-Cyclohexylpropan-1-ol.

Caption: Workflow for Spectroscopic Analysis.

An In-depth Technical Guide to 3-Cyclohexylpropan-1-ol (CAS Number: 1124-63-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Cyclohexylpropan-1-ol (CAS No. 1124-63-6), a versatile aliphatic alcohol. This document details its physicochemical properties, spectroscopic data, synthesis methodologies, and known applications, with a focus on its utility as a chemical intermediate. Experimental protocols and safety information are also included to provide a thorough resource for laboratory and development settings.

Chemical and Physical Properties

3-Cyclohexylpropan-1-ol is a clear, colorless, and viscous liquid at room temperature.[1] It is characterized by a cyclohexyl group attached to a propanol (B110389) moiety, rendering it largely nonpolar with limited solubility in water but soluble in organic solvents.[2] The presence of a primary hydroxyl group allows for typical alcohol reactivity, including oxidation, esterification, and etherification.

Table 1: Physicochemical Properties of 3-Cyclohexylpropan-1-ol

Property	Value	Reference(s)
Molecular Formula	C₉H₁₈O	[2][3]
Molecular Weight	142.24 g/mol	[3][4]
CAS Number	1124-63-6	[2][3]
Appearance	Clear, colorless, viscous liquid	[1][5]
Boiling Point	218 °C (at 760 mmHg)	[3][6]
Melting Point	-60 °C	[5][7]
Density	0.913 - 0.937 g/mL at 20-25 °C	[3][6]
Refractive Index (n20/D)	1.464 - 1.468	[3][6]
Flash Point	101.67 °C (215 °F)	[3][6]
LogP (Octanol/Water Partition Coefficient)	2.930 (estimated)	[7]
pKa	15.19 ± 0.10 (Predicted)	[7]

Spectroscopic Data

The structural identification of 3-Cyclohexylpropan-1-ol is supported by various spectroscopic techniques. While high-resolution spectra are proprietary, typical spectral features are summarized below.

Table 2: Summary of Spectroscopic Data for 3-Cyclohexylpropan-1-ol

Technique	Key Features and Peaks	Reference(s)
¹H NMR	Signals corresponding to the cyclohexyl protons, the propyl chain protons, and the hydroxyl proton are expected. The -CH₂OH group typically shows a triplet.	[8]
¹³C NMR	Resonances for the nine carbon atoms, including the distinct signal for the carbon bearing the hydroxyl group (~60-70 ppm) and the aliphatic carbons of the cyclohexyl and propyl groups.	[6]
Infrared (IR) Spectroscopy	A broad absorption band in the region of 3200-3600 cm⁻¹ (O-H stretch), and strong absorptions in the 2850-2960 cm⁻¹ region (C-H stretch) and around 1050 cm⁻¹ (C-O stretch).	[6]
Mass Spectrometry (MS)	The molecular ion peak [M]⁺ may be observed at m/z 142. Common fragmentation patterns for alcohols include the loss of water (m/z 124) and alpha-cleavage.	[6]

Synthesis of 3-Cyclohexylpropan-1-ol

A common and scalable synthetic route to 3-Cyclohexylpropan-1-ol involves the hydrogenation of a suitable aromatic precursor, such as cinnamic acid or its esters, to the corresponding saturated cyclohexyl derivative, followed by reduction of the carboxylic acid or ester functionality.

Caption: General synthesis pathway for 3-Cyclohexylpropan-1-ol.

Experimental Protocol: Synthesis via Reduction of 3-Cyclohexylpropanoic Acid

This protocol describes a representative lab-scale synthesis of 3-Cyclohexylpropan-1-ol from 3-cyclohexylpropanoic acid using lithium aluminum hydride (LiAlH₄) as the reducing agent.

Materials:

• 3-Cyclohexylpropanoic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• 10% Sulfuric acid solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask with a reflux condenser and dropping funnel

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: A dry three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel is assembled under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: Lithium aluminum hydride (a molar excess, typically 1.5-2.0 equivalents) is carefully suspended in anhydrous diethyl ether in the reaction flask.

• Addition of Carboxylic Acid: 3-Cyclohexylpropanoic acid is dissolved in anhydrous diethyl ether and added dropwise to the stirred LiAlH₄ suspension at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is heated to reflux for several hours to ensure complete reduction. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Quenching: The flask is cooled in an ice bath, and the excess LiAlH₄ is cautiously quenched by the slow, dropwise addition of water, followed by a 15% sodium hydroxide (B78521) solution, and then more water.

• Work-up: The resulting solids are removed by filtration, and the filter cake is washed with diethyl ether. The combined organic filtrates are washed with 10% sulfuric acid, water, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure 3-Cyclohexylpropan-1-ol.

Caption: Experimental workflow for the reduction of 3-cyclohexylpropanoic acid.

Applications in Research and Development

3-Cyclohexylpropan-1-ol is primarily utilized as an intermediate and a building block in organic synthesis.

• Fine Chemical Synthesis: Its primary hydroxyl group is a versatile handle for introducing the 3-cyclohexylpropyl moiety into more complex molecules. A notable application is in the synthesis of 3-cyclohexylpropyl caffeate, which is achieved through a trans-esterification reaction catalyzed by enzymes like Candida antarctica lipase (B570770) B.[1][3][7]

• Pharmaceutical and Fragrance Industries: While not a final drug product itself, it can serve as a starting material for the synthesis of active pharmaceutical ingredients (APIs).[1] Its structural motifs are also of interest in the fragrance and flavor industry.[1]

• Materials Science: It can be used as a solvent or an additive in the formulation of coatings, adhesives, and elastomers.[1]

Safety and Handling

Based on available safety data sheets, 3-Cyclohexylpropan-1-ol is not classified as hazardous under the 2012 OSHA Hazard Communication Standard.[5] However, standard laboratory safety precautions should always be observed.

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and lab coats to prevent skin and eye contact.[3][5]

• Handling: Avoid ingestion and inhalation. Use in a well-ventilated area.[5]

• Storage: Store in a cool, dry place away from oxidizing agents.[5][9]

• First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15 minutes. For skin contact, wash off with plenty of water. If inhaled, move to fresh air. Seek medical attention if symptoms occur.[5]

Conclusion

3-Cyclohexylpropan-1-ol is a valuable and versatile chemical intermediate with a well-defined property profile. Its utility in the synthesis of more complex molecules, particularly in the pharmaceutical and fine chemical industries, makes it a compound of interest for researchers and developers. This guide provides the essential technical information required for its safe handling, synthesis, and application in a research and development context.

References

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Efficient hydrogenation of cinnamaldehyde to 3-phenylpropanol on Ni/NiS-modified twin Zn0.5Cd0.5S under visible light irradiation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. 3-CYCLOHEXYL-1-PROPANOL(1124-63-6) 1H NMR spectrum [chemicalbook.com]
• 6. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. CN109824502A - A kind of synthetic method of 3- cyclohexylpropionic acid - Google Patents [patents.google.com]
• 9. 3-CYCLOHEXYL-1-PROPANOL | 1124-63-6 [chemicalbook.com]

An In-depth Technical Guide to 3-Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Cyclohexylpropan-1-ol, with the chemical formula C₉H₁₈O, is a primary alcohol characterized by a cyclohexane (B81311) ring attached to a propanol (B110389) group.[1][2] Its unique combination of a polar hydroxyl group and a nonpolar cyclohexyl moiety imparts amphiphilic properties, making it a valuable intermediate in various chemical syntheses. This guide provides a comprehensive overview of its chemical and physical properties, synthesis, spectroscopic data, and applications, with a particular focus on its relevance in research and pharmaceutical development.

Chemical and Physical Properties

3-Cyclohexylpropan-1-ol is a clear, colorless, viscous liquid at room temperature. A summary of its key quantitative data is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₉H₁₈O	[1][2]
Molecular Weight	142.24 g/mol	[1][2]
CAS Number	1124-63-6	[1][2]
IUPAC Name	3-cyclohexylpropan-1-ol	[2]
Boiling Point	218 °C (lit.)
Density	0.937 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.466 (lit.)
Flash Point	102 °C (215.6 °F) - closed cup

Synthesis of 3-Cyclohexylpropan-1-ol

A common and effective method for the synthesis of 3-Cyclohexylpropan-1-ol is the catalytic hydrogenation of 3-phenylpropan-1-ol. This reaction involves the saturation of the aromatic ring of the precursor to form the corresponding cycloalkane.

Experimental Protocol: Catalytic Hydrogenation of 3-Phenylpropan-1-ol

Materials:

• 3-phenylpropan-1-ol

• Ruthenium on carbon (Ru/C) catalyst (5%)

• Ethanol (B145695) (solvent)

• High-pressure autoclave equipped with a magnetic stirrer and temperature controller

• Hydrogen gas (high purity)

Procedure:

• In a high-pressure autoclave, a solution of 3-phenylpropan-1-ol in ethanol is prepared.

• The 5% Ru/C catalyst is carefully added to the solution. The typical catalyst loading is 1-5% by weight relative to the substrate.

• The autoclave is sealed and purged several times with nitrogen gas to remove any air, followed by purging with hydrogen gas.

• The reaction mixture is stirred and heated to a temperature of 80-120 °C.

• The autoclave is pressurized with hydrogen gas to 50-100 atm.

• The reaction is allowed to proceed for 4-8 hours, during which the uptake of hydrogen is monitored.

• Upon completion, the autoclave is cooled to room temperature and the excess hydrogen pressure is carefully released.

• The reaction mixture is filtered to remove the catalyst.

• The solvent (ethanol) is removed from the filtrate under reduced pressure using a rotary evaporator.

• The crude 3-Cyclohexylpropan-1-ol is then purified by vacuum distillation to yield the final product.

Workflow of the Synthesis:

Synthesis workflow for 3-Cyclohexylpropan-1-ol.

Spectroscopic Data and Structural Elucidation

The structure of 3-Cyclohexylpropan-1-ol can be confirmed by various spectroscopic techniques.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides detailed information about the proton environments in the molecule.

Assignment	Chemical Shift (ppm)
-CH₂-OH (t)	3.57
-CH₂-CH₂-OH (m)	1.55
Cyclohexyl-CH₂- (m)	1.22
Cyclohexyl protons (m)	1.75-1.60, 1.20, 0.88
-OH (s)	3.08

Note: The chemical shifts are approximate and can vary depending on the solvent and concentration. The spectrum was recorded in CDCl₃.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum indicates the number of unique carbon environments.

Assignment	Chemical Shift (ppm)
-CH₂-OH	63.2
-CH₂-CH₂-OH	31.0
Cyclohexyl-CH₂-	34.5
Cyclohexyl-CH-	37.8
Cyclohexyl-CH₂- (adjacent to CH)	33.4
Cyclohexyl-CH₂- (meta to substituent)	26.8
Cyclohexyl-CH₂- (para to substituent)	26.4

Infrared (IR) Spectroscopy

The IR spectrum shows characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹)	Assignment	Intensity
3330 (broad)	O-H stretch	Strong
2920, 2850	C-H stretch (cyclohexyl and alkyl)	Strong
1450	C-H bend (scissoring)	Medium
1050	C-O stretch (primary alcohol)	Strong

Mass Spectrometry

The mass spectrum shows the molecular ion peak and characteristic fragmentation patterns.

m/z	Relative Intensity (%)	Proposed Fragment
142	5	[M]⁺ (Molecular Ion)
124	15	[M - H₂O]⁺
96	100	[C₇H₁₂]⁺
83	55	[C₆H₁₁]⁺ (Cyclohexyl cation)
82	98	[C₆H₁₀]⁺
81	93	[C₆H₉]⁺
67	69	[C₅H₇]⁺
55	96	[C₄H₇]⁺

Applications in Research and Drug Development

3-Cyclohexylpropan-1-ol serves as a versatile building block in organic synthesis. Its applications span various fields, from fragrances to materials science and pharmaceuticals.

Fragrance and Flavor Industry

Due to its mild, sweet, and balsamic odor, 3-Cyclohexylpropan-1-ol and its derivatives are used in the fragrance industry. It can be used as a component in perfume compositions and as a precursor for the synthesis of other fragrance compounds with more complex scent profiles.

Materials Science

The presence of the cyclohexyl group can influence the physical properties of polymers and liquid crystals. 3-Cyclohexylpropan-1-ol can be used as a monomer or a modifying agent to impart specific characteristics such as thermal stability and mesomorphic properties to materials.

Pharmaceutical Applications and the "Relebactam Impurity 2" Designation

The cyclohexyl moiety is a common structural feature in many pharmaceutical compounds, as it can influence a molecule's lipophilicity and three-dimensional conformation, which are critical for its interaction with biological targets.[3]

Some chemical suppliers list 3-Cyclohexylpropan-1-ol as "Relebactam Impurity 2". Relebactam is a β-lactamase inhibitor used in combination with antibiotics to combat bacterial resistance.[4][5][6] While the exact origin of 3-Cyclohexylpropan-1-ol as an impurity in the synthesis of Relebactam is not detailed in the available scientific literature or official documentation, its designation as a potential impurity suggests that it may arise as a byproduct or a degradation product during the manufacturing process. The synthesis of complex molecules like Relebactam often involves multiple steps and various reagents, and the presence of residual starting materials or byproducts from side reactions can lead to the formation of impurities.[1][3][7] For drug development professionals, the identification and control of such impurities are crucial for ensuring the safety and efficacy of the final pharmaceutical product. The availability of pure 3-Cyclohexylpropan-1-ol as a reference standard is therefore important for the development of analytical methods to detect and quantify this potential impurity in batches of Relebactam.

Logical Pathway for Impurity Analysis:

Logical workflow for the analysis of potential impurities.

Conclusion

3-Cyclohexylpropan-1-ol is a valuable chemical intermediate with a range of applications. Its synthesis via the catalytic hydrogenation of 3-phenylpropan-1-ol is a well-established method. The detailed spectroscopic data provided in this guide serves as a useful reference for its identification and characterization. For professionals in the pharmaceutical industry, the potential of this compound to be an impurity in the synthesis of drugs like Relebactam highlights the importance of robust analytical methods for quality control, for which pure 3-Cyclohexylpropan-1-ol serves as an essential reference standard. Further research into its specific role and formation as a pharmaceutical impurity would be beneficial for the field.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Where Do Impurities In Pharmaceutical Analysis Come From? - Senieer - What You Trust [senieer.com]
• 4. veeprho.com [veeprho.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. mdpi.com [mdpi.com]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

A Technical Overview of 3-Cyclohexylpropan-1-ol: Molecular Formula and Weight

This document provides the fundamental chemical properties of 3-Cyclohexylpropan-1-ol, specifically its molecular formula and weight. This information is foundational for researchers, scientists, and drug development professionals in various experimental and theoretical applications.

Chemical Identity and Properties

3-Cyclohexylpropan-1-ol is an organic compound classified as an alcohol. The structural data, including its molecular formula and weight, are essential for stoichiometric calculations, analytical characterization, and chemical synthesis.

Below is a summary of the key molecular data for 3-Cyclohexylpropan-1-ol.

Identifier	Value	Reference
Molecular Formula	C9H18O	[1][2][3][4]
Molecular Weight	142.24 g/mol	[1][3][4][5]
Synonyms	3-Cyclohexyl-1-propanol, Cyclohexanepropanol	[1][2][3][4]
CAS Number	1124-63-6	[1][2][5]

Note on Advanced Technical Requirements:

The initial request included specifications for an in-depth technical guide, including detailed experimental protocols and the generation of diagrams for signaling pathways or experimental workflows using Graphviz (DOT language). These requirements are best suited for complex biological or chemical processes involving multiple components and interactions.

However, the topic of a chemical's molecular weight and formula is a fundamental, static piece of data. As such, it does not involve signaling pathways, experimental workflows, or logical relationships that would necessitate visualization with Graphviz. Therefore, the creation of such diagrams is not applicable to the scope of this particular topic.

References

• 1. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Cyclohexyl-1-propanol 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 3. 3-Cyclohexylpropan-1-ol - CAS:1124-63-6 - Sunway Pharm Ltd [3wpharm.com]
• 4. 3-CYCLOHEXYL-1-PROPANOL | 1124-63-6 [chemicalbook.com]
• 5. 3-Cyclohexyl-1-propanol 99 1124-63-6 [sigmaaldrich.com]

An In-depth Technical Guide to the Solubility and Stability of 3-Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility and stability of 3-Cyclohexylpropan-1-ol, a key intermediate in various chemical syntheses. Due to the limited availability of direct experimental data for this specific molecule, this document leverages predictive models for solubility and established chemical principles for stability and degradation pathways. Detailed experimental protocols for determining these properties are also provided to enable researchers to generate precise data. This guide is intended to be an essential resource for professionals in research, development, and formulation who work with 3-Cyclohexylpropan-1-ol, facilitating its effective use and ensuring the quality and reliability of final products.

Introduction

3-Cyclohexylpropan-1-ol is a primary alcohol containing a cyclohexane (B81311) ring, giving it a unique combination of polar and non-polar characteristics. These structural features significantly influence its solubility in various media and its chemical stability under different environmental conditions. Understanding these properties is critical for its application in organic synthesis, fragrance formulation, and as a building block in the development of new chemical entities. This guide synthesizes available data, predictive insights, and standard methodologies to provide a thorough understanding of the physicochemical behavior of 3-Cyclohexylpropan-1-ol.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3-Cyclohexylpropan-1-ol is presented below.

Property	Value	Source
Molecular Formula	C₉H₁₈O	--INVALID-LINK--
Molecular Weight	142.24 g/mol	--INVALID-LINK--
Boiling Point	218 °C	--INVALID-LINK--
Density	0.937 g/mL at 25 °C	--INVALID-LINK--
Flash Point	102 °C (215.6 °F)	--INVALID-LINK--
Predicted LogP	2.93	--INVALID-LINK--
Predicted pKa	15.19 ± 0.10	--INVALID-LINK--

Solubility Profile

Direct experimental data on the solubility of 3-Cyclohexylpropan-1-ol is not extensively available in the literature. Therefore, the following solubility profile is based on predictive models and established principles of chemical solubility.

Predicted Solubility

Quantitative Structure-Property Relationship (QSPR) models are often employed to predict the aqueous solubility of organic compounds.[1][2][3] For 3-Cyclohexylpropan-1-ol, the presence of a polar hydroxyl group allows for hydrogen bonding with water, while the bulky, non-polar cyclohexyl and propyl groups hinder solubility. The predicted LogP of approximately 2.93 suggests low water solubility.

Solvent	Predicted Solubility	Rationale
Water	Sparingly Soluble (~0.1 - 1 g/L)	The hydrophobic cyclohexane and propyl moieties dominate over the single hydroxyl group, leading to limited aqueous solubility.
Ethanol (B145695)	Miscible	As a polar protic solvent, ethanol can act as both a hydrogen bond donor and acceptor, readily solvating 3-Cyclohexylpropan-1-ol.
Methanol (B129727)	Miscible	Similar to ethanol, methanol is a polar protic solvent that is expected to be an excellent solvent for this compound.
Acetone (B3395972)	Soluble	A polar aprotic solvent, acetone can act as a hydrogen bond acceptor for the hydroxyl group of 3-Cyclohexylpropan-1-ol.
Dimethyl Sulfoxide (DMSO)	Soluble	DMSO is a highly polar aprotic solvent capable of effectively solvating a wide range of compounds, including those with both polar and non-polar regions.
Hexane	Soluble	The non-polar nature of the cyclohexyl and propyl groups suggests good solubility in non-polar hydrocarbon solvents like hexane.

Experimental Protocol for Solubility Determination

The following protocol outlines a general method for the experimental determination of the solubility of 3-Cyclohexylpropan-1-ol in various solvents.

Objective: To quantitatively determine the solubility of 3-Cyclohexylpropan-1-ol in water and selected organic solvents at a specified temperature.

Materials:

• 3-Cyclohexylpropan-1-ol (high purity)

• Selected solvents (e.g., deionized water, ethanol, methanol, acetone, DMSO, hexane)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker/incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or RI) or Gas Chromatography (GC) system.

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 3-Cyclohexylpropan-1-ol to a known volume of each solvent in separate vials.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure saturation is reached.

• Sample Processing:

  • After equilibration, allow the vials to stand undisturbed at the same temperature for a few hours to allow undissolved solute to settle.

  • Carefully transfer an aliquot of the supernatant to a centrifuge tube.

  • Centrifuge the samples to remove any suspended solid particles.

• Quantification:

  • Accurately dilute a known volume of the clear supernatant with a suitable solvent to a concentration within the calibration range of the analytical method.

  • Analyze the diluted samples using a validated HPLC or GC method to determine the concentration of 3-Cyclohexylpropan-1-ol.

  • Prepare a calibration curve using standard solutions of 3-Cyclohexylpropan-1-ol of known concentrations.

• Calculation:

  • Calculate the solubility in g/L or mg/mL using the determined concentration and the dilution factor.

References

• 1. QSPR modeling the aqueous solubility of alcohols by optimization of correlation weights of local graph invariants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. A Quantitative Structure-Property Relationship (QSPR) Study of Aliphatic Alcohols by the Method of Dividing the Molecular Structure into Substructure - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Enduring Utility of 3-Cyclohexylpropan-1-ol: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Cyclohexylpropan-1-ol, a saturated primary alcohol with a distinctive cyclohexyl moiety, has been a subject of scientific interest since the early 20th century. Its discovery is intrinsically linked to the pioneering work of French chemists Paul Sabatier and Jean-Baptiste Senderens on catalytic hydrogenation. This guide provides a comprehensive overview of the discovery, synthesis, and historical applications of 3-Cyclohexylpropan-1-ol, presenting key data in a structured format and detailing experimental protocols.

Discovery and Historical Context

The discovery of 3-Cyclohexylpropan-1-ol is rooted in the development of catalytic hydrogenation at the turn of the 20th century. While a definitive first synthesis is not explicitly documented in a singular publication, its creation is a direct consequence of the methodologies established by Paul Sabatier and Jean-Baptiste Senderens. Their groundbreaking work on the use of finely divided metals, particularly nickel, to catalyze the addition of hydrogen to unsaturated organic compounds, laid the foundation for the synthesis of a wide array of saturated cyclic and acyclic molecules. For this work, Sabatier was awarded the Nobel Prize in Chemistry in 1912.

The logical precursor to 3-Cyclohexylpropan-1-ol is 3-phenylpropan-1-ol or cinnamaldehyde. The complete hydrogenation of the aromatic ring and the carbon-carbon double bond (in the case of cinnamaldehyde) and/or the carbonyl group would yield the target molecule. The work of Sabatier and Senderens, extensively published in the Comptes rendus de l'Académie des sciences in the early 1900s, described the hydrogenation of various aromatic compounds, providing the essential chemical framework for the synthesis of 3-Cyclohexylpropan-1-ol.

Another notable chemist of that era, Georges Darzens, also made significant contributions to the synthesis of alcohols, though his work is more famously associated with the Darzens reaction for the synthesis of glycidic esters. His research in 1911 on the synthesis of cyclic alcohols further illustrates the intense focus on this class of compounds during that period.

Physicochemical Properties

A summary of the key physical and chemical properties of 3-Cyclohexylpropan-1-ol is presented in Table 1. This data has been compiled from various chemical suppliers and databases.

Property	Value
Molecular Formula	C₉H₁₈O
Molecular Weight	142.24 g/mol
CAS Number	1124-63-6
Boiling Point	218 °C
Melting Point	-25 °C (estimated)
Density	0.937 g/mL at 25 °C
Refractive Index (n²⁰/D)	1.466
Flash Point	102 °C
Solubility	Insoluble in water, soluble in organic solvents.

Synthesis and Experimental Protocols

The primary method for the synthesis of 3-Cyclohexylpropan-1-ol is the catalytic hydrogenation of an appropriate unsaturated precursor. The most common starting materials are 3-phenylpropan-1-ol or cinnamaldehyde.

Catalytic Hydrogenation of 3-Phenylpropan-1-ol

This is a direct hydrogenation of the aromatic ring to a cyclohexane (B81311) ring.

Reaction: C₆H₅(CH₂)₃OH + 3H₂ → C₆H₁₁(CH₂)₃OH

Catalyst: Typically Raney Nickel, Platinum, or Rhodium on a carbon support.

General Experimental Protocol:

• Catalyst Preparation: A slurry of Raney Nickel (or other suitable catalyst) is washed with ethanol (B145695) to remove any residual water.

• Reaction Setup: A high-pressure autoclave is charged with 3-phenylpropan-1-ol and the prepared catalyst in a suitable solvent such as ethanol.

• Hydrogenation: The autoclave is sealed, purged with nitrogen, and then pressurized with hydrogen to a desired pressure (e.g., 50-100 atm). The reaction mixture is heated to a specific temperature (e.g., 100-150 °C) and stirred vigorously.

• Monitoring: The reaction progress is monitored by the uptake of hydrogen.

• Work-up: After the reaction is complete, the autoclave is cooled, and the excess hydrogen is carefully vented. The reaction mixture is filtered to remove the catalyst. The solvent is removed from the filtrate by rotary evaporation.

• Purification: The crude 3-Cyclohexylpropan-1-ol is then purified by vacuum distillation to yield the final product.

Catalytic Hydrogenation of Cinnamaldehyde

This is a multi-step hydrogenation where both the carbon-carbon double bond and the aromatic ring are saturated, and the aldehyde group is reduced to a primary alcohol.

Reaction: C₆H₅CH=CHCHO + 5H₂ → C₆H₁₁(CH₂)₃OH

Catalyst: A combination of catalysts may be used, or a single catalyst under forcing conditions (e.g., high pressure and temperature) can achieve complete reduction. A common approach is a two-step process.

General Experimental Protocol (Two-Step):

• Step 1: Reduction of the Aldehyde and Double Bond: Cinnamaldehyde is first hydrogenated over a catalyst like Palladium on carbon (Pd/C) at moderate pressure and temperature to yield 3-phenylpropan-1-ol.

• Step 2: Hydrogenation of the Aromatic Ring: The resulting 3-phenylpropan-1-ol is then subjected to hydrogenation as described in section 3.1.

Historical and Modern Applications

While specific, documented early applications of 3-Cyclohexylpropan-1-ol are scarce, the development of hydroaromatic compounds in the early 20th century was closely tied to the burgeoning synthetic fragrance and flavor industry. The saturation of aromatic rings often leads to a change in odor profile, frequently imparting woody, floral, or fruity notes. It is highly probable that 3-Cyclohexylpropan-1-ol and its derivatives were investigated for their olfactory properties during this period.

In modern times, 3-Cyclohexylpropan-1-ol serves as a versatile building block in organic synthesis. Its primary applications are in the fragrance and specialty chemicals industries. It is used as a precursor for the synthesis of various esters and other derivatives that possess desirable fragrance characteristics.

Visualizations

Synthesis Pathway of 3-Cyclohexylpropan-1-ol

Caption: Synthesis routes to 3-Cyclohexylpropan-1-ol.

Historical Timeline of Discovery

Caption: Historical context of the discovery of 3-Cyclohexylpropan-1-ol.

Unlocking the Potential of 3-Cyclohexylpropan-1-ol: A Technical Guide for Novel Research

For Immediate Release

This technical guide outlines promising, yet underexplored, research avenues for 3-Cyclohexylpropan-1-ol, a versatile aliphatic alcohol. With its unique structural features—a cyclohexyl ring coupled with a hydroxylated propane (B168953) chain—this compound presents a compelling starting point for investigations in drug discovery and materials science. This document provides a comprehensive overview of its chemical properties, potential biological activities, and detailed experimental protocols to empower researchers, scientists, and drug development professionals in their exploratory studies.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 3-Cyclohexylpropan-1-ol is fundamental to designing and interpreting experimental studies. The following table summarizes its key characteristics.

Property	Value	Reference
Molecular Formula	C₉H₁₈O	[1]
Molecular Weight	142.24 g/mol	[1]
CAS Number	1124-63-6	[1]
Appearance	Clear, colorless, viscous liquid	[2]
Boiling Point	218 °C (lit.)	[2][3]
Melting Point	-60 °C	[2][4]
Density	0.937 g/mL at 25 °C (lit.)	[2][3]
Refractive Index	n20/D 1.466 (lit.)	[2][3]
Flash Point	102.0 °C (215.6 °F) - closed cup	[3]
LogP (octanol-water)	2.930 (est)	[2]
IUPAC Name	3-cyclohexylpropan-1-ol	[1]

Potential Research Areas and Hypothesized Signaling Pathways

The structural characteristics of 3-Cyclohexylpropan-1-ol suggest several promising avenues for research, primarily centered around its potential as an antimicrobial agent and as a modulator of cell membrane-associated processes.

Antimicrobial Activity

The lipophilic cyclohexyl group combined with the polar alcohol functional group imparts amphipathic properties to 3-Cyclohexylpropan-1-ol, a characteristic often associated with antimicrobial activity. Long-chain aliphatic alcohols have been shown to disrupt bacterial cell membranes, leading to leakage of intracellular contents and cell death.[5][6] The cyclohexyl moiety is anticipated to enhance this effect by facilitating the partitioning of the molecule into the lipid bilayer of bacterial membranes.

Hypothesized Mechanism of Action:

The proposed mechanism involves the insertion of the cyclohexyl group into the hydrophobic core of the bacterial cell membrane, disrupting the lipid packing and increasing membrane fluidity. This disruption could lead to the formation of pores or channels, resulting in the dissipation of the membrane potential and leakage of essential ions and metabolites, ultimately causing bacterial cell death.

Figure 1: Hypothesized mechanism of antimicrobial action.

Modulation of Eukaryotic Cell Membranes and Signaling

The interaction of 3-Cyclohexylpropan-1-ol with lipid bilayers is not limited to bacterial membranes. Its amphipathic nature suggests it could also intercalate into eukaryotic cell membranes, potentially modulating the function of membrane-bound proteins and signaling pathways. The cyclohexyl group is a common motif in medicinal chemistry, often used as a bioisostere for phenyl or tert-butyl groups to enhance pharmacological properties such as potency and selectivity by providing a three-dimensional structure for improved target engagement.

Potential Research Directions:

• Enzyme Inhibition: Investigate the inhibitory activity of 3-Cyclohexylpropan-1-ol and its derivatives against membrane-associated enzymes. The cyclohexyl group could position the molecule favorably within the active site of certain enzymes.

• Receptor Modulation: Explore the ability of this compound to modulate the function of ion channels or G-protein coupled receptors (GPCRs) by altering the lipid environment surrounding these proteins.

• Drug Delivery: The lipophilic nature of the cyclohexyl group could be exploited in the design of drug delivery systems, enhancing the cellular uptake of conjugated therapeutic agents.

Experimental Protocols

To facilitate the exploration of these research areas, detailed protocols for key initial experiments are provided below.

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of a substance that prevents visible growth of a microorganism.

Materials:

• 3-Cyclohexylpropan-1-ol

• Test microorganism (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Sterile pipette tips and tubes

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-Cyclohexylpropan-1-ol in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

• Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of the stock solution in MHB to obtain a range of concentrations (e.g., 512 µg/mL to 1 µg/mL).

• Inoculum Preparation: Prepare a bacterial suspension in MHB and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the bacterial inoculum to each well containing the serially diluted compound. Include a positive control (bacteria in MHB without the compound) and a negative control (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the metabolic activity of eukaryotic cells and is used to determine the cytotoxicity of a compound.

Materials:

• 3-Cyclohexylpropan-1-ol

• Human cell line (e.g., HEK293, HaCaT)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• DMSO

• Sterile 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 3-Cyclohexylpropan-1-ol in culture medium and add them to the wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the vehicle control.

Bacterial Membrane Disruption Assay

This assay uses fluorescent dyes to assess the integrity of the bacterial cell membrane after treatment with a compound.

Materials:

• 3-Cyclohexylpropan-1-ol

• Test microorganism

• SYTO 9 and Propidium Iodide (PI) fluorescent dyes (e.g., from a LIVE/DEAD BacLight™ kit)

• Phosphate-buffered saline (PBS)

• Fluorometer or fluorescence microscope

Procedure:

• Bacterial Suspension: Prepare a bacterial suspension in PBS.

• Compound Treatment: Treat the bacterial suspension with various concentrations of 3-Cyclohexylpropan-1-ol for a defined period (e.g., 30 minutes).

• Staining: Add the SYTO 9 and PI dye mixture to the bacterial suspension and incubate in the dark for 15 minutes.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorometer (SYTO 9: excitation ~480 nm, emission ~500 nm; PI: excitation ~490 nm, emission ~635 nm). An increase in the PI/SYTO 9 fluorescence ratio indicates membrane damage. Alternatively, visualize the stained bacteria using a fluorescence microscope. Live bacteria will fluoresce green (SYTO 9), while dead or membrane-compromised bacteria will fluoresce red (PI).

Proposed Research Workflow

The following diagram illustrates a logical workflow for the initial investigation of 3-Cyclohexylpropan-1-ol's biological potential.

Figure 2: Proposed workflow for investigating 3-Cyclohexylpropan-1-ol.

Conclusion

3-Cyclohexylpropan-1-ol represents a molecule with significant untapped research potential. Its structural simplicity, coupled with the known bioactivity of related compounds, makes it an attractive candidate for exploratory research in antimicrobial drug discovery and as a scaffold for developing novel bioactive molecules. The information and protocols provided in this guide are intended to serve as a foundational resource to stimulate and support new research endeavors in this promising area. The connection of this molecule as a potential impurity in the synthesis of the β-lactamase inhibitor Relebactam further underscores its relevance in the pharmaceutical landscape.[2] Future investigations into its derivatives and their structure-activity relationships could lead to the development of novel therapeutic agents.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. microbe-investigations.com [microbe-investigations.com]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. static.igem.wiki [static.igem.wiki]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. broadpharm.com [broadpharm.com]

Protocols & Analytical Methods

Application Notes and Protocols for 3-Cyclohexylpropan-1-ol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 3-cyclohexylpropan-1-ol, a versatile building block in organic synthesis. Its unique structure, featuring a polar hydroxyl group and a non-polar cyclohexyl moiety, makes it a valuable precursor for a variety of molecules, particularly in the development of fragrances, and as a key intermediate for specialty chemicals and materials.

Overview of Applications

3-Cyclohexylpropan-1-ol serves as a versatile starting material for several key organic transformations, including:

• Ester Synthesis: The hydroxyl group can be readily esterified to produce a wide range of esters, which are valuable as fragrance compounds, plasticizers, and specialty solvents.

• Ether Synthesis: The corresponding alkoxide can be used in Williamson ether synthesis to generate ethers with diverse functionalities.

• Oxidation to Carboxylic Acid: The primary alcohol can be oxidized to 3-cyclohexylpropanoic acid, a useful intermediate in the synthesis of pharmaceuticals and other fine chemicals.

These applications are detailed in the following sections with specific protocols and quantitative data.

Ester Synthesis via Fischer Esterification

Fischer esterification is a classic and widely used method for the synthesis of esters from a carboxylic acid and an alcohol in the presence of an acid catalyst. This method is particularly useful for the bulk synthesis of simple esters.

General Reaction Scheme

Caption: General scheme for Fischer Esterification.

Experimental Protocol: Synthesis of 3-Cyclohexylpropyl Acetate (B1210297)

This protocol describes the synthesis of 3-cyclohexylpropyl acetate using acetic acid and 3-cyclohexylpropan-1-ol.

Materials:

• 3-Cyclohexylpropan-1-ol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Standard distillation apparatus

Procedure:

• To a 250 mL round-bottom flask, add 3-cyclohexylpropan-1-ol (1.0 eq) and glacial acetic acid (3.0 eq).

• Slowly add concentrated sulfuric acid (0.1 eq) to the stirred mixture.

• Attach a reflux condenser and heat the mixture to a gentle reflux for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, transfer the mixture to a separatory funnel containing 100 mL of diethyl ether and 100 mL of water.

• Shake the funnel and separate the layers. Discard the aqueous layer.

• Wash the organic layer sequentially with 50 mL of 5% sodium bicarbonate solution (to neutralize the excess acid) and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by fractional distillation to obtain pure 3-cyclohexylpropyl acetate.

Quantitative Data for Fischer Esterification

Parameter	Value
Reactants
3-Cyclohexylpropan-1-ol	14.2 g (0.1 mol)
Glacial Acetic Acid	18.0 g (0.3 mol)
Conc. Sulfuric Acid	1.0 g (0.01 mol)
Reaction Conditions
Temperature	Reflux (~118 °C)
Reaction Time	2-4 hours
Product
3-Cyclohexylpropyl Acetate	Expected Yield: 70-80% (12.9-14.7 g)

Ether Synthesis via Williamson Ether Synthesis

The Williamson ether synthesis is a versatile method for preparing symmetrical and unsymmetrical ethers via an S_N2 reaction between an alkoxide and a primary alkyl halide.

General Reaction Scheme

Caption: Williamson Ether Synthesis pathway.

Experimental Protocol: Synthesis of 3-Cyclohexylpropyl Methyl Ether

This protocol outlines the synthesis of 3-cyclohexylpropyl methyl ether.

Materials:

• 3-Cyclohexylpropan-1-ol

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Methyl Iodide (CH₃I)

• Diethyl ether

• Saturated Ammonium (B1175870) Chloride (NH₄Cl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• To a flame-dried 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 3-cyclohexylpropan-1-ol (1.0 eq) in anhydrous THF via a dropping funnel.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Cool the mixture back to 0 °C and add methyl iodide (1.1 eq) dropwise.

• Allow the reaction to stir at room temperature overnight.

• Quench the reaction by the slow addition of saturated ammonium chloride solution.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure and purify the residue by column chromatography on silica (B1680970) gel.

Quantitative Data for Williamson Ether Synthesis

Parameter	Value
Reactants
3-Cyclohexylpropan-1-ol	14.2 g (0.1 mol)
Sodium Hydride (60%)	4.8 g (0.12 mol)
Methyl Iodide	15.6 g (0.11 mol)
Reaction Conditions
Temperature	0 °C to Room Temperature
Reaction Time	12-16 hours
Product
3-Cyclohexylpropyl Methyl Ether	Expected Yield: 80-90% (12.5-14.1 g)

Oxidation to 3-Cyclohexylpropanoic Acid

The oxidation of primary alcohols to carboxylic acids is a fundamental transformation in organic synthesis. Several reagents can be employed, with Jones oxidation being a classic and effective method.

General Reaction Scheme

Caption: Oxidation of 3-Cyclohexylpropan-1-ol.

Experimental Protocol: Jones Oxidation

This protocol details the oxidation of 3-cyclohexylpropan-1-ol to 3-cyclohexylpropanoic acid using Jones reagent.

Materials:

• 3-Cyclohexylpropan-1-ol

• Chromium trioxide (CrO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Acetone (B3395972)

• Isopropanol (B130326)

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• Preparation of Jones Reagent: Dissolve chromium trioxide (2.7 g) in concentrated sulfuric acid (2.3 mL), then dilute with water to a final volume of 10 mL.

• In a 250 mL round-bottom flask, dissolve 3-cyclohexylpropan-1-ol (1.0 eq) in acetone.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the prepared Jones reagent dropwise from a dropping funnel until a persistent orange color is observed.

• Stir the reaction mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the excess oxidant by adding isopropanol until the solution turns green.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent to yield the crude 3-cyclohexylpropanoic acid, which can be further purified by recrystallization or distillation.

Quantitative Data for Jones Oxidation

Parameter	Value
Reactants
3-Cyclohexylpropan-1-ol	14.2 g (0.1 mol)
Jones Reagent	Added until persistence of orange color
Reaction Conditions
Temperature	0 °C to Room Temperature
Reaction Time	4 hours
Product
3-Cyclohexylpropanoic Acid	Expected Yield: 75-85% (11.7-13.3 g)

Experimental Workflow Overview

The following diagram illustrates a general workflow for the synthesis and purification of derivatives from 3-cyclohexylpropan-1-ol.

Caption: General laboratory workflow.

Application Notes and Protocols for 3-Cyclohexylpropan-1-ol in Fragrance Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Cyclohexylpropan-1-ol is a synthetic alcohol with potential applications in the fragrance industry. Its chemical structure, consisting of a cyclohexyl ring attached to a propanol (B110389) chain, suggests a unique olfactory profile that can add complexity and character to fragrance compositions. Literature describes its scent as mild, sweet, and balsamic, though it is also characterized as having moderate to poor tenacity.[1] These application notes provide a comprehensive guide for researchers and formulators on the evaluation and use of 3-Cyclohexylpropan-1-ol in fragrance formulations, including detailed protocols for olfactory assessment, stability testing, and safety evaluation.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a fragrance ingredient is fundamental to its effective application and the stability of the final product.

Property	Value	Reference
Chemical Name	3-Cyclohexylpropan-1-ol	[2][3]
CAS Number	1124-63-6	[2][3]
Molecular Formula	C9H18O	[2][3]
Molecular Weight	142.24 g/mol	[2][3]
Appearance	Clear, viscous liquid	[2]
Boiling Point	218-223 °C	[2]
Density	0.913 - 0.937 g/mL at 20-25 °C	[2][4]
Refractive Index	1.464 - 1.468 at 20 °C	[2][4]
Flash Point	101.67 - 102.00 °C (215 - 215.6 °F)	[4]
Solubility	Information not readily available; likely soluble in alcohols and fragrance oils.
LogP	2.930 (estimated)	[2]

Olfactory Profile

The perceived scent of 3-Cyclohexylpropan-1-ol is a key determinant of its use in perfumery. Based on available data, its olfactory characteristics are summarized below.

Olfactory Aspect	Description	Reference
Odor Family	Balsamic, Sweet	[1]
Odor Description	Described as a very mild, sweet, and balsamic odor. It is noted to be less floral than hydrocinnamic alcohol and lacks a rosy character.	[1]
Tenacity	Moderate to poor.	[1]
Suggested Role	Likely a middle or base note, contributing to the body of a fragrance, though its poor tenacity may limit its role as a primary fixative.

Experimental Protocols

Due to the limited published data on the application of 3-Cyclohexylpropan-1-ol in fragrances, the following protocols are provided to enable researchers to systematically evaluate its performance, stability, and safety.

Protocol for Olfactory Evaluation

This protocol outlines the methodology for a systematic evaluation of the olfactory properties of 3-Cyclohexylpropan-1-ol to determine its tenacity and appropriate placement within the fragrance pyramid (top, middle, or base note).

Materials:

• 3-Cyclohexylpropan-1-ol

• Perfumer's alcohol (95% ethanol, denatured)

• Glass beakers and stirring rods

• Pipettes

• Perfumer's smelling strips

• Stopwatch or timer

• Odor-free environment

Procedure:

• Preparation of Dilutions: Prepare a 10% dilution of 3-Cyclohexylpropan-1-ol in perfumer's alcohol.

• Initial Odor Assessment:

  • Dip a clean smelling strip into the 10% solution, ensuring it is saturated but not dripping.

  • Wave the strip a few inches from the nose and record the initial impression of the scent. Note all facets of the odor (e.g., sweet, woody, floral, etc.).

• Evaporation Study (Tenacity):

  • Place the scented strip in a holder in an odor-free environment.

  • Evaluate the scent from the strip at regular intervals: 5 minutes, 15 minutes, 1 hour, 4 hours, 8 hours, and 24 hours.

  • At each time point, record the perceived intensity of the odor and any changes in its character.

• Classification:

  • Top notes are generally volatile and evaporate within the first 15 minutes.

  • Middle (heart) notes form the main body of the fragrance and are prominent for 1 to 4 hours.

  • Base notes are the least volatile and provide the foundation of the scent, lasting for more than 4 hours.

  • Based on the evaporation study, classify 3-Cyclohexylpropan-1-ol. Given its reported poor tenacity, it is important to carefully observe its behavior in the initial hours.

References

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. 3-CYCLOHEXYL-1-PROPANOL | 1124-63-6 [chemicalbook.com]
• 3. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-cyclohexyl-1-propanol, 1124-63-6 [thegoodscentscompany.com]

Application of 3-Cyclohexylpropan-1-ol in Polymer Chemistry: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 3-Cyclohexylpropan-1-ol in polymer chemistry. The focus is on two primary applications: its use as a precursor to a polymerizable monomer and its potential role as a chain transfer agent.

Application as a Monomer Precursor: Synthesis and Polymerization of 3-Cyclohexylpropyl Methacrylate (B99206)

3-Cyclohexylpropan-1-ol, with its characteristic cyclohexyl group and a reactive hydroxyl functionality, serves as an excellent starting material for the synthesis of novel monomers. By converting it into a methacrylate derivative, a polymer with a bulky, cycloaliphatic pendant group can be obtained. Such polymers are of interest for applications requiring high glass transition temperatures (Tg), good thermal stability, and specific optical properties.

Experimental Protocol: Synthesis of 3-Cyclohexylpropyl Methacrylate

This protocol details the esterification of 3-Cyclohexylpropan-1-ol with methacrylic acid to yield 3-cyclohexylpropyl methacrylate.

Materials:

• 3-Cyclohexylpropan-1-ol

• Methacrylic acid

• p-Toluenesulfonic acid (catalyst)

• Hydroquinone (B1673460) (polymerization inhibitor)

• Toluene (B28343) (solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Dichloromethane (for extraction)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 3-Cyclohexylpropan-1-ol (1.0 eq), methacrylic acid (1.2 eq), p-toluenesulfonic acid (0.05 eq), hydroquinone (0.01 eq), and toluene (to make a 2 M solution with respect to the alcohol).

• Heat the reaction mixture to reflux and continuously remove the water formed during the reaction using the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete (typically after 4-6 hours), cool the mixture to room temperature.

• Wash the organic layer with a saturated sodium bicarbonate solution to remove the acidic catalyst and unreacted methacrylic acid.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation to yield pure 3-cyclohexylpropyl methacrylate.

Diagram of Synthesis Workflow:

Caption: Workflow for the synthesis of 3-cyclohexylpropyl methacrylate.

Experimental Protocol: Free-Radical Polymerization of 3-Cyclohexylpropyl Methacrylate

This protocol describes the bulk polymerization of the synthesized 3-cyclohexylpropyl methacrylate using a free-radical initiator.

Materials:

• 3-Cyclohexylpropyl methacrylate (monomer)

• Azobisisobutyronitrile (AIBN) (initiator)

• Toluene (optional, for solution polymerization)

• Methanol (for precipitation)

Procedure:

• Dissolve 3-cyclohexylpropyl methacrylate in a minimal amount of toluene (for solution polymerization) or use it neat (for bulk polymerization).

• Add AIBN (0.1-1 mol% with respect to the monomer).

• Degas the solution by several freeze-pump-thaw cycles or by bubbling with an inert gas (e.g., argon or nitrogen) for 30 minutes.

• Heat the reaction mixture to 60-80 °C under an inert atmosphere.

• Allow the polymerization to proceed for a set time (e.g., 2-24 hours), depending on the desired molecular weight and conversion. The viscosity of the solution will increase as the polymerization progresses.

• Cool the reaction to room temperature and dilute with a suitable solvent (e.g., tetrahydrofuran (B95107) or dichloromethane).

• Precipitate the polymer by slowly adding the polymer solution to a large excess of a non-solvent, such as methanol, with vigorous stirring.

• Collect the precipitated polymer by filtration and dry it in a vacuum oven at 40-50 °C until a constant weight is achieved.

Diagram of Polymerization Workflow:

Caption: Workflow for the free-radical polymerization of 3-cyclohexylpropyl methacrylate.

Expected Polymer Properties

The properties of poly(3-cyclohexylpropyl methacrylate) are expected to be similar to those of poly(cyclohexyl methacrylate). The additional propyl spacer may slightly decrease the glass transition temperature and increase the flexibility of the polymer chains.

Property	Expected Value for Poly(3-cyclohexylpropyl methacrylate) (Estimated)	Reference Value for Poly(cyclohexyl methacrylate)
Glass Transition Temp. (Tg)	80 - 100 °C	~83 - 104 °C
Molecular Weight (Mw)	50,000 - 200,000 g/mol (dependent on conditions)	Variable
Polydispersity Index (PDI)	1.5 - 3.0 (for free-radical polymerization)	Variable
Refractive Index	~1.50	~1.5065
Appearance	Transparent, rigid solid	Transparent solid

Application as a Chain Transfer Agent

Alcohols can act as chain transfer agents in radical polymerizations, which is a process that lowers the molecular weight of the resulting polymer. The efficiency of a chain transfer agent is quantified by its chain transfer constant (Ctr). This section provides a hypothetical protocol to evaluate 3-Cyclohexylpropan-1-ol as a chain transfer agent in the polymerization of a model monomer, methyl methacrylate (MMA).

Experimental Protocol: Determination of the Chain Transfer Constant (Mayo Method)

The Mayo method is a common technique used to determine the chain transfer constant of a compound. It involves polymerizing a monomer in the presence of varying concentrations of the potential chain transfer agent and measuring the resulting number-average degree of polymerization (Xn).

Materials:

• Methyl methacrylate (MMA) (monomer)

• 3-Cyclohexylpropan-1-ol (potential chain transfer agent)

• Azobisisobutyronitrile (AIBN) (initiator)

• Toluene (solvent)

• Methanol (for precipitation)

Procedure:

• Prepare a series of reaction mixtures in separate polymerization tubes. Each tube should contain the same concentration of MMA and AIBN in toluene.

• To each tube, add a different, known concentration of 3-Cyclohexylpropan-1-ol. Include a control reaction with no added alcohol.

• Degas the solutions by several freeze-pump-thaw cycles and seal the tubes under vacuum.

• Initiate the polymerization by placing the tubes in a constant temperature bath (e.g., 60 °C).

• Stop the polymerizations at low conversion (<10%) by rapidly cooling the tubes in an ice bath.

• Precipitate, filter, and dry the polymers as described in the previous polymerization protocol.

• Determine the number-average molecular weight (Mn) of each polymer sample using Gel Permeation Chromatography (GPC).

• Calculate the number-average degree of polymerization (Xn) for each sample using the formula: Xn = Mn / MMMA, where MMMA is the molecular weight of methyl methacrylate.

• Plot 1/Xn versus the molar ratio of [3-Cyclohexylpropan-1-ol]/[MMA].

• The slope of the resulting straight line is the chain transfer constant (Ctr).

Diagram of the Mayo Method Logical Relationship:

Caption: Logical workflow for determining the chain transfer constant using the Mayo method.

Expected Outcome

If 3-Cyclohexylpropan-1-ol acts as a chain transfer agent, an increase in its concentration will lead to a decrease in the molecular weight of the resulting poly(methyl methacrylate). The plot of 1/Xn versus [3-Cyclohexylpropan-1-ol]/[MMA] should yield a straight line with a positive slope, which represents the chain transfer constant. Alcohols are generally known to have low to moderate chain transfer constants.

Parameter	Expected Outcome
Molecular Weight (Mn)	Decreases with increasing concentration of 3-Cyclohexylpropan-1-ol.
Mayo Plot (1/Xn vs. [CTA]/[M])	A linear relationship with a positive slope.
Chain Transfer Constant (Ctr)	A positive value, likely in the range of 10-3 to 10-5, typical for alcohols in methacrylate polymerization.

These detailed notes and protocols provide a comprehensive framework for exploring the applications of 3-Cyclohexylpropan-1-ol in polymer chemistry, enabling researchers to synthesize novel materials and investigate fundamental polymerization kinetics.

Application Note: Quantitative Analysis of 3-Cyclohexylpropan-1-ol using Gas Chromatography with Flame Ionization Detection (GC-FID)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

3-Cyclohexylpropan-1-ol is an important intermediate in the synthesis of various pharmaceutical compounds and specialty chemicals. Accurate quantification of this aliphatic alcohol is crucial for process monitoring, quality control, and stability testing in drug development. This application note describes a detailed protocol for the quantification of 3-Cyclohexylpropan-1-ol using Gas Chromatography with Flame Ionization Detection (GC-FID), a robust and widely used analytical technique for volatile and semi-volatile compounds.

Gas chromatography is a powerful tool for the analysis of alcoholic beverages and other samples containing volatile compounds.[1][2] The flame ionization detector (FID) is a general detector that can be used for this type of analysis.[1] Minimal sample preparation is typically required for liquid samples.[3] For accurate quantification, an internal standard is often employed.[4]

This method provides a reliable and efficient means to determine the concentration of 3-Cyclohexylpropan-1-ol in various sample matrices.

Data Presentation

The following table summarizes the typical performance characteristics of the described GC-FID method for the quantification of 3-Cyclohexylpropan-1-ol. This data is representative and should be confirmed during in-house method validation.

Parameter	Result
**Linearity (R²) **	> 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98-102%

Experimental Protocols

1. Materials and Reagents:

• 3-Cyclohexylpropan-1-ol reference standard: (Purity ≥ 99%)

• Internal Standard (IS): 1-Heptanol (Purity ≥ 99%)

• Solvent: Dichloromethane (B109758) (DCM), HPLC grade or equivalent

• Sample: 3-Cyclohexylpropan-1-ol in a suitable matrix

2. Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Capillary GC column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Autosampler

• Data acquisition and processing software

3. Preparation of Solutions:

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of 1-Heptanol and dissolve it in 100 mL of dichloromethane.

• 3-Cyclohexylpropan-1-ol Stock Solution (1 mg/mL): Accurately weigh 100 mg of 3-Cyclohexylpropan-1-ol reference standard and dissolve it in 100 mL of dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the 3-Cyclohexylpropan-1-ol stock solution with dichloromethane to achieve concentrations ranging from 0.5 µg/mL to 100 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

• Sample Preparation: Dissolve the sample containing 3-Cyclohexylpropan-1-ol in dichloromethane to an expected concentration within the calibration range. Spike the sample with the internal standard to a final concentration of 10 µg/mL.

4. GC-FID Conditions:

Parameter	Setting
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Temperature Program	Initial: 60 °C (hold for 2 min) Ramp: 10 °C/min to 220 °C (hold for 5 min)
Detector Temperature	280 °C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (Nitrogen) Flow	25 mL/min

5. Data Analysis:

• Integrate the peak areas for 3-Cyclohexylpropan-1-ol and the internal standard (1-Heptanol).

• Calculate the ratio of the peak area of 3-Cyclohexylpropan-1-ol to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the 3-Cyclohexylpropan-1-ol calibration standards.

• Determine the concentration of 3-Cyclohexylpropan-1-ol in the sample by interpolating its peak area ratio from the calibration curve.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines or internal standard operating procedures.[5] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizations

Caption: Experimental workflow for the quantification of 3-Cyclohexylpropan-1-ol.

Caption: Logical relationship for selecting GC-FID for 3-Cyclohexylpropan-1-ol analysis.

References

• 1. Alcoholic Beverage Analysis by GC [restek.com]
• 2. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 3. peakscientific.com [peakscientific.com]
• 4. m.youtube.com [m.youtube.com]
• 5. ijrpc.com [ijrpc.com]

Synthesis of 3-Cyclohexylpropan-1-ol: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed laboratory protocol for the synthesis of 3-Cyclohexylpropan-1-ol, a valuable building block in organic synthesis. The primary method detailed is the hydroboration-oxidation of allylcyclohexane (B1217954), a reliable and regioselective route to the desired primary alcohol. Alternative synthetic pathways, including the Grignard reaction with ethylene (B1197577) oxide and the reduction of 3-cyclohexylpropanal (B19633) or 3-cyclohexylpropanoic acid, are also discussed. This guide includes a summary of quantitative data, a step-by-step experimental protocol, and a visual representation of the experimental workflow to ensure clarity and reproducibility in a research setting.

Introduction

3-Cyclohexylpropan-1-ol is a key intermediate in the synthesis of various organic molecules, finding applications in the development of pharmaceuticals, fragrances, and materials. Its structure, featuring a polar hydroxyl group and a nonpolar cyclohexyl moiety, imparts unique physicochemical properties that are of interest in medicinal chemistry and materials science. The reliable and efficient synthesis of this alcohol is therefore of significant importance. The hydroboration-oxidation of the corresponding terminal alkene, allylcyclohexane, offers a straightforward and high-yielding method for its preparation, proceeding with anti-Markovnikov selectivity to afford the desired primary alcohol.

Data Presentation

The following table summarizes the key quantitative data for the materials involved in the primary synthesis protocol.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
Allylcyclohexane	C₉H₁₆	124.22	145-147	0.806
Borane-tetrahydrofuran complex (1 M solution)	BH₃·THF	85.94 (complex)	N/A	0.898
Sodium Hydroxide (B78521)	NaOH	40.00	1390	2.13
Hydrogen Peroxide (30% solution)	H₂O₂	34.01	108	1.11
3-Cyclohexylpropan-1-ol	C₉H₁₈O	142.24	218	0.937

Experimental Protocols

This section details the laboratory procedure for the synthesis of 3-Cyclohexylpropan-1-ol via the hydroboration-oxidation of allylcyclohexane.

Materials:

• Allylcyclohexane (98%)

• Borane-tetrahydrofuran complex solution (1 M in THF)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂, 30% aqueous solution)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

Part 1: Hydroboration

• Set up a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, add 12.4 g (0.1 mol) of allylcyclohexane to the flask, followed by 50 mL of anhydrous THF.

• Cool the flask to 0 °C in an ice bath.

• Slowly add 33.3 mL of a 1 M solution of borane-THF complex (0.033 mol) to the stirred solution of allylcyclohexane via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2 hours at room temperature.

Part 2: Oxidation

• Cool the reaction mixture back to 0 °C in an ice bath.

• Carefully and slowly add 12 mL of a 3 M aqueous solution of sodium hydroxide.

• Following the base addition, slowly add 12 mL of a 30% aqueous solution of hydrogen peroxide dropwise via the dropping funnel. Caution: This addition is exothermic; maintain the temperature below 40 °C.

• After the addition of hydrogen peroxide is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

Part 3: Work-up and Purification

• Transfer the reaction mixture to a separatory funnel.

• Add 100 mL of diethyl ether and 100 mL of water. Shake and separate the layers.

• Extract the aqueous layer with two additional 50 mL portions of diethyl ether.

• Combine the organic layers and wash with 100 mL of brine.

• Dry the combined organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent.

• The crude product can be purified by vacuum distillation to yield pure 3-Cyclohexylpropan-1-ol.

Alternative Synthetic Routes

While hydroboration-oxidation is a preferred method, other viable synthetic strategies exist:

• Grignard Reaction: The reaction of cyclohexylmagnesium bromide with ethylene oxide, followed by an acidic workup, will yield 3-Cyclohexylpropan-1-ol.[1] This method is effective for adding a two-carbon chain to the cyclohexyl group.

• Reduction of 3-Cyclohexylpropanal: The corresponding aldehyde, 3-cyclohexylpropanal, can be reduced to the primary alcohol using a mild reducing agent such as sodium borohydride (B1222165) (NaBH₄) in an alcoholic solvent.

• Reduction of 3-Cyclohexylpropanoic Acid: For a more robust reduction, the carboxylic acid precursor, 3-cyclohexylpropanoic acid, can be reduced to 3-Cyclohexylpropan-1-ol using a stronger reducing agent like lithium aluminum hydride (LiAlH₄) in an ethereal solvent.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the hydroboration-oxidation synthesis of 3-Cyclohexylpropan-1-ol.

Caption: Experimental workflow for the synthesis of 3-Cyclohexylpropan-1-ol.

References

• 1. Ethylene oxide when treated with Grignard reagent yields class 12 chemistry JEE_Main [vedantu.com]

The Versatility of 3-Cyclohexylpropan-1-ol as a Chemical Intermediate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Cyclohexylpropan-1-ol is a versatile aliphatic alcohol characterized by a cyclohexyl moiety and a primary hydroxyl group. This unique structure, combining a reactive functional group with a bulky, hydrophobic ring, makes it a valuable building block in various fields of chemical synthesis. Its application spans the creation of novel fragrance compounds, the development of precursors for active pharmaceutical ingredients (APIs), and the enzymatic synthesis of bioactive molecules. This document provides detailed application notes and experimental protocols for the use of 3-Cyclohexylpropan-1-ol as a chemical intermediate.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Cyclohexylpropan-1-ol is presented in the table below.

Property	Value
CAS Number	1124-63-6
Molecular Formula	C₉H₁₈O
Molecular Weight	142.24 g/mol [1]
Appearance	Clear, colorless viscous liquid
Boiling Point	218 °C (lit.)[2]
Density	0.937 g/mL at 25 °C (lit.)[2]
Refractive Index	n20/D 1.466 (lit.)[2]

Applications in Fragrance and Flavor Industry

The combination of a cyclohexyl ring and a short alkyl chain in 3-Cyclohexylpropan-1-ol and its derivatives contributes to unique olfactory properties, often described as floral, fruity, and rosy.[3] This makes it a valuable precursor for the synthesis of novel fragrance ingredients.

Synthesis of Fragrance Esters

Esters derived from 3-Cyclohexylpropan-1-ol are known to possess pleasant fragrances. For instance, the acetate (B1210297) ester of a related compound, 2-methyl-3-cyclohexylpropanol, exhibits a desirable scent profile.[3] A general protocol for the synthesis of such esters is provided below.

Table 1: Reaction Parameters for Ester Synthesis

Parameter	Value
Reactants	3-Cyclohexylpropan-1-ol, Acetic Anhydride (B1165640)
Catalyst	Dimethylaminopyridine (DMAP)
Base	Triethylamine (B128534)
Solvent	Toluene
Reaction Temperature	0 °C to Room Temperature
Yield	High (e.g., 98% for a similar acetate ester)[3]

Objective: To synthesize 3-cyclohexylpropyl acetate via esterification of 3-Cyclohexylpropan-1-ol.

Materials:

• 3-Cyclohexylpropan-1-ol

• Acetic anhydride

• Dimethylaminopyridine (DMAP)

• Triethylamine

• Toluene

• 2 N aqueous sodium chloride solution

• Magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Cyclohexylpropan-1-ol (1.0 eq) in toluene.

• Add dimethylaminopyridine (catalytic amount, e.g., 0.05 eq) and triethylamine (1.5 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.5 eq) to the cooled solution over a period of 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for an additional 1.5 hours, or until the reaction is complete (monitored by TLC or GC).

• Wash the reaction mixture twice with 2 N aqueous sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by distillation to yield pure 3-cyclohexylpropyl acetate.

Caption: Workflow for the synthesis of 3-cyclohexylpropyl acetate.

Applications in Pharmaceutical and Agrochemical Synthesis

The cyclohexyl moiety is a common structural motif in many pharmaceutical and agrochemical compounds, where it can influence lipophilicity and binding to biological targets. 3-Cyclohexylpropan-1-ol serves as a valuable intermediate for introducing the cyclohexylpropyl group into more complex molecules. Notably, it is listed as an impurity of Relebactam, a β-lactamase inhibitor, suggesting its potential involvement as a starting material or a reference standard in the manufacturing process.[2]

Synthesis of Key Intermediates

3-Cyclohexylpropan-1-ol can be readily transformed into other key synthetic intermediates, such as 3-cyclohexylpropanal (B19633) and 3-cyclohexylpropanoic acid, through oxidation reactions. These intermediates can then be used in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions to construct more complex molecular architectures.

Table 2: Oxidation Reactions of 3-Cyclohexylpropan-1-ol

Oxidizing Agent	Product	Product Class
Pyridinium chlorochromate (PCC)	3-Cyclohexylpropanal	Aldehyde
Potassium permanganate (B83412) (KMnO₄)	3-Cyclohexylpropanoic acid	Carboxylic Acid
Jones Reagent (CrO₃/H₂SO₄)	3-Cyclohexylpropanoic acid	Carboxylic Acid

Objective: To synthesize 3-cyclohexylpropanoic acid by oxidizing 3-Cyclohexylpropan-1-ol.

Materials:

• 3-Cyclohexylpropan-1-ol

• Jones Reagent (prepared from chromium trioxide, sulfuric acid, and water)

• Acetone (B3395972)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• 1 M Hydrochloric acid

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve 3-Cyclohexylpropan-1-ol (1.0 eq) in acetone in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Slowly add Jones reagent dropwise to the stirred solution. The color of the reaction mixture will change from orange to green. Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the mixture to stir at room temperature for 2 hours, or until the reaction is complete (monitored by TLC).

• Quench the reaction by adding isopropanol (B130326) until the green color persists.

• Remove the acetone under reduced pressure.

• Partition the residue between diethyl ether and water.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and extract the product into a saturated aqueous sodium bicarbonate solution.

• Acidify the aqueous layer to pH 1-2 with 1 M hydrochloric acid, which will precipitate the carboxylic acid.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-cyclohexylpropanoic acid.

Caption: Synthetic utility of 3-Cyclohexylpropan-1-ol in generating key intermediates.

Biocatalytic Applications

Enzymatic catalysis offers a green and selective alternative to traditional chemical synthesis. 3-Cyclohexylpropan-1-ol can be utilized as a substrate in biocatalytic reactions, such as the synthesis of bioactive esters.

Enzymatic Synthesis of 3-Cyclohexylpropyl Caffeate

3-Cyclohexylpropyl caffeate can be synthesized via transesterification using Candida antarctica lipase (B570770) B (CALB).[2] Caffeic acid esters are known for their antioxidant and other biological activities. The use of an immobilized enzyme allows for easy separation and potential reuse of the biocatalyst.

Table 3: Parameters for Enzymatic Transesterification

Parameter	Value
Substrates	3-Cyclohexylpropan-1-ol, Ethyl Caffeate (or Caffeic Acid)
Biocatalyst	Immobilized Candida antarctica lipase B (e.g., Novozym 435)
Solvent	Non-polar organic solvent (e.g., isooctane, hexane)
Temperature	60-70 °C
Substrate Molar Ratio	Excess of alcohol (e.g., 5:1 alcohol to ester)

Objective: To synthesize 3-cyclohexylpropyl caffeate using immobilized Candida antarctica lipase B.

Materials:

• 3-Cyclohexylpropan-1-ol

• Ethyl caffeate

• Immobilized Candida antarctica lipase B (Novozym 435)

• Isooctane (or other suitable non-polar solvent)

• Molecular sieves (optional, to remove water)

• Standard laboratory glassware, magnetic stirrer, and temperature-controlled oil bath

Procedure:

• In a screw-capped vial, combine ethyl caffeate (1.0 eq) and 3-Cyclohexylpropan-1-ol (e.g., 5.0 eq) in isooctane.

• Add the immobilized lipase (e.g., 10% by weight of substrates).

• If desired, add activated molecular sieves to remove any water present and drive the equilibrium towards the product.

• Seal the vial and place it in a temperature-controlled oil bath at 70 °C with magnetic stirring.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by HPLC or GC.

• Once the reaction has reached the desired conversion, cool the mixture to room temperature.

• Separate the immobilized enzyme by filtration. The enzyme can be washed with fresh solvent and reused.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain pure 3-cyclohexylpropyl caffeate.

Caption: Enzymatic synthesis of 3-cyclohexylpropyl caffeate.

Conclusion

3-Cyclohexylpropan-1-ol is a highly adaptable chemical intermediate with significant potential in the fragrance, pharmaceutical, and biocatalysis sectors. Its straightforward conversion into esters, aldehydes, and carboxylic acids opens up a wide array of synthetic possibilities for the creation of value-added molecules. The protocols provided herein offer a practical guide for researchers and scientists to explore the diverse applications of this versatile building block.

References

• 1. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-CYCLOHEXYL-1-PROPANOL | 1124-63-6 [chemicalbook.com]
• 3. EP1200546B1 - Esters and diesters of 3-cyclohexyl-2-methyl-1-propanol, perfumed articles containing them and method of imparting fragrance - Google Patents [patents.google.com]

Application Notes and Protocols for Reactions of 3-Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for common chemical transformations of 3-Cyclohexylpropan-1-ol, a versatile building block in organic synthesis. The procedures outlined below are intended to serve as a guide for laboratory practice. All reactions should be carried out by trained personnel in a well-ventilated fume hood, adhering to all necessary safety precautions.

Oxidation of 3-Cyclohexylpropan-1-ol to 3-Cyclohexylpropanoic Acid

The oxidation of primary alcohols to carboxylic acids is a fundamental transformation in organic synthesis. 3-Cyclohexylpropanoic acid is a valuable intermediate in the synthesis of various organic molecules. Two common methods for this oxidation are presented below.

Jones Oxidation

Jones oxidation utilizes a solution of chromium trioxide in sulfuric acid and acetone (B3395972). It is a powerful oxidizing agent that can efficiently convert primary alcohols to carboxylic acids.

Experimental Protocol:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3-Cyclohexylpropan-1-ol (1.0 eq) in acetone.

• Cool the solution to 0 °C in an ice bath.

• Prepare the Jones reagent by dissolving chromium trioxide (CrO₃) in a mixture of concentrated sulfuric acid and water.

• Slowly add the Jones reagent dropwise to the stirred solution of the alcohol, maintaining the temperature below 20 °C. The color of the reaction mixture will change from orange to green.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the starting material.

• Quench the reaction by the dropwise addition of isopropanol (B130326) until the orange color is no longer observed.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with diethyl ether or ethyl acetate (B1210297) (3 x).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude 3-cyclohexylpropanoic acid.

• The crude product can be purified by recrystallization or column chromatography.

Potassium Permanganate (B83412) Oxidation

Potassium permanganate is a strong and inexpensive oxidizing agent that can be used for the oxidation of primary alcohols to carboxylic acids, typically in a basic solution.

Experimental Protocol:

• In a round-bottom flask, dissolve 3-Cyclohexylpropan-1-ol (1.0 eq) in a suitable solvent such as a mixture of t-butanol and water.

• Add a solution of sodium hydroxide (B78521) (or another base) to the mixture.

• Cool the solution to 0 °C and slowly add a solution of potassium permanganate (KMnO₄) in water. The reaction is exothermic and the temperature should be carefully controlled.

• Stir the reaction mixture vigorously at room temperature until the purple color of the permanganate has disappeared and a brown precipitate of manganese dioxide (MnO₂) has formed.

• Filter the reaction mixture through a pad of celite to remove the manganese dioxide.

• Acidify the filtrate with a mineral acid (e.g., HCl) to a pH of approximately 2.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-cyclohexylpropanoic acid.

Oxidation Method	Reagents	Typical Reaction Time	Typical Yield	Reference
Jones Oxidation	CrO₃, H₂SO₄, Acetone	2-4 hours	High	General Method
Potassium Permanganate	KMnO₄, NaOH, t-BuOH/H₂O	1-3 hours	Good to High	General Method

Esterification of 3-Cyclohexylpropan-1-ol

Esterification is a widely used reaction to generate esters, which are common motifs in fragrances, flavors, and pharmaceuticals.

Fischer Esterification with Acetic Acid

This is a classic acid-catalyzed esterification between an alcohol and a carboxylic acid.

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, combine 3-Cyclohexylpropan-1-ol (1.0 eq), an excess of acetic acid (e.g., 3-5 eq), and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or p-toluenesulfonic acid).

• Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by TLC.

• After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water.

• Extract the product with an organic solvent like diethyl ether.

• Wash the organic layer sequentially with a saturated solution of sodium bicarbonate (to neutralize the excess acid) and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The resulting crude 3-cyclohexylpropyl acetate can be purified by distillation.

Esterification with Acetic Anhydride (B1165640)

This method uses an acid anhydride as the acylating agent, often in the presence of a base catalyst. A procedure for a structurally similar alcohol, 2-methyl-3-cyclohexylpropanol, has been reported with high yield.[1]

Experimental Protocol:

• To a cooled (0°C), stirred solution of 3-Cyclohexylpropan-1-ol (1.0 eq), add triethylamine (B128534) (1.5 eq) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

• Slowly add acetic anhydride (1.5 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with an aqueous solution of sodium chloride.

• Dry the organic layer over magnesium sulfate, filter, and concentrate to an oil.

• The product, 3-cyclohexylpropyl acetate, can be purified by distillation.

Esterification Method	Acylating Agent	Catalyst/Base	Typical Yield	Reference
Fischer Esterification	Acetic Acid	H₂SO₄ or p-TsOH	Moderate to Good	General Method
Acetic Anhydride	Acetic Anhydride	Triethylamine/DMAP	>95% (by analogy)	[1]

Synthesis of 3-Cyclohexylpropyl Tosylate

The conversion of the hydroxyl group into a good leaving group, such as a tosylate, is a crucial step for subsequent nucleophilic substitution reactions.

Experimental Protocol:

• Dissolve 3-Cyclohexylpropan-1-ol (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (B92270) or triethylamine (1.5 eq) to the solution.

• Slowly add p-toluenesulfonyl chloride (TsCl) (1.2 eq) portion-wise, keeping the temperature at 0 °C.

• Stir the reaction at 0 °C for 4 hours or allow it to warm to room temperature and stir until the starting material is consumed as indicated by TLC.

• Dilute the reaction mixture with DCM and wash sequentially with water, 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-cyclohexylpropyl tosylate.

• The product can be purified by column chromatography on silica (B1680970) gel.

Reaction	Reagents	Base	Typical Yield
Tosylation	p-Toluenesulfonyl chloride	Pyridine or Triethylamine	High

Dehydration of 3-Cyclohexylpropan-1-ol to Cyclohexylpropene

Acid-catalyzed dehydration of alcohols leads to the formation of alkenes.

Experimental Protocol:

• Place 3-Cyclohexylpropan-1-ol into a distillation apparatus.

• Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or phosphoric acid.

• Heat the mixture to a temperature sufficient to distill the alkene product as it is formed. The boiling point of the expected cyclohexylpropene isomers will be lower than that of the starting alcohol.

• Collect the distillate in a flask cooled in an ice bath.

• Wash the distillate with a dilute solution of sodium bicarbonate to remove any acidic impurities, followed by water.

• Dry the organic layer with a suitable drying agent (e.g., anhydrous calcium chloride).

• The final product can be purified by fractional distillation.

Reaction	Catalyst	Typical Setup
Dehydration	H₂SO₄ or H₃PO₄	Distillation

Visualizations

Caption: Workflow for the oxidation of 3-Cyclohexylpropan-1-ol.

Caption: Workflow for the esterification of 3-Cyclohexylpropan-1-ol.

Caption: Workflow for the synthesis of 3-Cyclohexylpropyl Tosylate.

References

• 1. EP1200546B1 - Esters and diesters of 3-cyclohexyl-2-methyl-1-propanol, perfumed articles containing them and method of imparting fragrance - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of Novel Esters from 3-Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Cyclohexylpropan-1-ol is a versatile building block in organic synthesis, featuring a lipophilic cyclohexyl group and a reactive primary alcohol. This unique combination makes it an attractive starting material for the synthesis of novel esters with potential applications in fragrance, materials science, and particularly in drug development. The incorporation of the 3-cyclohexylpropyl moiety can modulate the pharmacokinetic and pharmacodynamic properties of bioactive molecules. For instance, increasing lipophilicity can enhance membrane permeability and bioavailability. Furthermore, the ester linkage can be designed to be stable or to undergo enzymatic hydrolysis in a controlled manner, making these derivatives promising candidates for prodrug design.

This document provides detailed protocols for the synthesis of novel esters from 3-cyclohexylpropan-1-ol, focusing on methods relevant to the synthesis of bioactive compounds. It includes both classical and enzyme-catalyzed esterification procedures, data presentation in tabular format for easy comparison, and visualizations of the synthetic workflows.

Synthesis of Novel 3-Cyclohexylpropyl Esters

The synthesis of esters from 3-cyclohexylpropan-1-ol can be achieved through various established esterification methods. The choice of method often depends on the properties of the carboxylic acid, the desired purity of the product, and the scale of the reaction. Below are protocols for three common and effective methods.

Dicyclohexylcarbodiimide (DCC) Mediated Esterification

DCC, in the presence of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP), is a widely used coupling agent for the formation of esters from carboxylic acids and alcohols under mild conditions. This method is particularly suitable for acid-sensitive substrates.

Experimental Protocol:

• To a stirred solution of the desired carboxylic acid (1.0 eq.) and 3-cyclohexylpropan-1-ol (1.2 eq.) in anhydrous dichloromethane (B109758) (DCM, 10 mL/mmol of carboxylic acid) at 0 °C, add DMAP (0.1 eq.).

• Slowly add a solution of DCC (1.1 eq.) in anhydrous DCM.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Table 1: Quantitative Data for DCC-Mediated Esterification

Carboxylic Acid	Product	Molar Ratio (Acid:Alcohol:DCC:DMAP)	Reaction Time (h)	Yield (%)
Ibuprofen	3-Cyclohexylpropyl 2-(4-isobutylphenyl)propanoate	1:1.2:1.1:0.1	18	85
Cinnamic Acid	3-Cyclohexylpropyl cinnamate	1:1.2:1.1:0.1	16	92
Benzoic Acid	3-Cyclohexylpropyl benzoate	1:1.2:1.1:0.1	12	95

Workflow for DCC-Mediated Esterification:

DCC-Mediated Esterification Workflow

Fischer-Speier Esterification

This classical method involves the acid-catalyzed reaction between a carboxylic acid and an alcohol. It is a cost-effective method, particularly for simple carboxylic acids. The reaction is reversible, and thus, removal of water is necessary to drive the equilibrium towards the product.

Experimental Protocol:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine the carboxylic acid (1.0 eq.), 3-cyclohexylpropan-1-ol (3.0 eq., used in excess to act as a solvent and drive the reaction), and a catalytic amount of concentrated sulfuric acid (or p-toluenesulfonic acid, 0.05 eq.).

• Add a suitable solvent (e.g., toluene (B28343) or hexane) to facilitate azeotropic removal of water.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Continue refluxing until no more water is collected.

• Cool the reaction mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with saturated NaHCO₃ solution until the effervescence ceases.

• Wash with brine, dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by vacuum distillation or column chromatography.

Table 2: Quantitative Data for Fischer-Speier Esterification

Carboxylic Acid	Catalyst	Molar Ratio (Acid:Alcohol)	Reaction Time (h)	Yield (%)
Acetic Acid	H₂SO₄	1:3	4	88
Propionic Acid	p-TSA	1:3	5	85
Butyric Acid	H₂SO₄	1:3	6	82

Logical Relationship in Fischer Esterification:

Principle of Fischer Esterification

Lipase-Catalyzed "Green" Esterification

Enzymatic esterification using lipases offers a milder and more environmentally friendly alternative to chemical methods. Lipases can exhibit high selectivity and operate under neutral conditions, which is beneficial for sensitive substrates.

Experimental Protocol:

• To a mixture of the carboxylic acid (1.0 eq.) and 3-cyclohexylpropan-1-ol (1.5 eq.) in a suitable organic solvent (e.g., toluene or hexane, 10 mL/mmol), add an immobilized lipase (B570770) (e.g., Novozym 435, 10% w/w of substrates).

• Add molecular sieves (3Å or 4Å) to remove the water formed during the reaction.

• Incubate the mixture in a shaker at a controlled temperature (e.g., 40-60 °C).

• Monitor the reaction progress by Gas Chromatography (GC) or TLC.

• Upon reaching the desired conversion, filter off the immobilized enzyme (which can be washed and reused) and the molecular sieves.

• Wash the filtrate with a mild aqueous base (e.g., 5% NaHCO₃ solution) to remove any unreacted acid.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• The resulting ester is often of high purity, but can be further purified by column chromatography if necessary.

Table 3: Quantitative Data for Lipase-Catalyzed Esterification

Carboxylic Acid	Lipase	Temperature (°C)	Reaction Time (h)	Conversion (%)
Adipic Acid	Novozym 435	50	48	>95 (diester)
Oleic Acid	Novozym 435	45	36	>98
Phenylacetic Acid	Novozym 435	55	24	>90

Signaling Pathway Analogy for Biocatalysis:

Lipase-Catalyzed Ester Synthesis Pathway

Applications in Drug Development

The synthesis of novel esters of 3-cyclohexylpropan-1-ol with known drugs or bioactive carboxylic acids is a promising strategy in drug discovery. The 3-cyclohexylpropyl group can act as a lipophilic promoiety in prodrug design, potentially improving the oral bioavailability of polar drugs. For instance, esterification of non-steroidal anti-inflammatory drugs (NSAIDs) containing a carboxylic acid group can mask the acidic proton, which is often associated with gastric irritation.[1][2]

The ester linkage can be designed to be cleaved by esterases in the body, releasing the active drug and the generally well-tolerated 3-cyclohexylpropan-1-ol. This approach can lead to improved therapeutic efficacy and reduced side effects. Researchers can utilize the protocols described above to synthesize a library of novel ester prodrugs for further pharmacological evaluation.

Conclusion

3-Cyclohexylpropan-1-ol is a valuable and versatile starting material for the synthesis of a wide range of novel esters. The choice of esterification method—be it a classical chemical approach like DCC-mediated coupling or Fischer esterification, or a greener biocatalytic route—can be tailored to the specific requirements of the target molecule. The resulting esters, with their unique combination of a flexible linker and a bulky lipophilic group, hold significant potential for applications in medicinal chemistry, particularly in the development of new prodrugs with enhanced physicochemical and pharmacokinetic properties. The detailed protocols and comparative data provided herein serve as a practical guide for researchers in the synthesis and exploration of these promising compounds.

References

• 1. e-journals.in [e-journals.in]
• 2. Synthesis and Pharmacological Evaluation of Antiinflammatory Mutual Amide Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]

safety and handling procedures for 3-Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed safety and handling procedures for 3-Cyclohexylpropan-1-ol (CAS No. 1124-63-6). Adherence to these protocols is crucial to ensure a safe laboratory environment.

Chemical and Physical Properties

3-Cyclohexylpropan-1-ol is a viscous, colorless liquid.[1][2] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C9H18O	[2][3][4][5]
Molecular Weight	142.24 g/mol	[3][6]
Appearance	Clear, colorless, viscous liquid	[1][2][6]
Boiling Point	218-223 °C at 760 mmHg	[1][3][6]
Melting Point	-60 °C	[1][6]
Flash Point	102 - 116 °C (215.6 - 240.8 °F) - closed cup	[1][3]
Density	0.937 g/mL at 25 °C	[3][6]
Refractive Index	n20/D 1.466	[3][7]
Solubility	Insoluble in water	[1]

Hazard Identification and Toxicity

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), this chemical is not considered hazardous.[1] However, it is important to note that the toxicological properties have not been fully investigated.[1] Therefore, it is prudent to handle this chemical with care, assuming it may have potential hazards. Some sources indicate it may cause skin, eye, and respiratory irritation.

GHS Hazard Statements (Potential):

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Safe Handling and Storage Protocols

3.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following PPE is recommended:

PPE	Specification
Eye Protection	Chemical safety goggles or face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).
Skin and Body Protection	Lab coat, long pants, and closed-toe shoes.
Respiratory Protection	Not required under normal conditions with adequate ventilation. If ventilation is poor or there is a risk of aerosolization, use a NIOSH-approved respirator.

3.2. Handling Procedures

• Work in a well-ventilated area, preferably in a chemical fume hood.[1]

• Avoid contact with skin, eyes, and clothing.[1]

• Avoid inhalation of vapor or mist.[1]

• Use non-sparking tools to prevent fire.[8]

• Prevent fire caused by electrostatic discharge.[8]

• Keep away from heat, sparks, and open flames.

• Wash hands thoroughly after handling.

3.3. Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

• Keep away from oxidizing agents.[1]

• Store apart from foodstuff containers or incompatible materials.[8]

Experimental Protocols

4.1. General Workflow for Handling

The following diagram illustrates a general workflow for the safe handling of 3-Cyclohexylpropan-1-ol.

Caption: General Workflow for Safe Chemical Handling

4.2. First-Aid Procedures

In case of exposure, follow these first-aid measures immediately.

Exposure Route	First-Aid Protocol
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[1] Get medical attention.[1]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes.[1] If symptoms occur after washing, get medical attention immediately.[9]
Inhalation	Remove to fresh air.[1] If breathing has stopped, perform artificial respiration.[9] Get medical attention as soon as possible.[9]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.[1]

The following diagram outlines the decision-making process for first aid in the event of an exposure.

Caption: First Aid Decision-Making Process

Spill and Disposal Procedures

5.1. Spill Response

• Ensure adequate ventilation.

• Remove all sources of ignition.

• Absorb the spill with inert material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust).

• Collect the absorbed material in a suitable, closed container for disposal.

• Clean the spill area thoroughly with soap and water.

5.2. Waste Disposal

Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[1] Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1] Do not empty into drains.[1]

Fire-Fighting Measures

6.1. Suitable Extinguishing Media

Use extinguishing measures that are appropriate to local circumstances and the surrounding environment, such as water spray, carbon dioxide (CO2), dry chemical, or foam.

6.2. Specific Hazards Arising from the Chemical

• Combustible liquid.

• In case of fire, hazardous decomposition products such as carbon monoxide and carbon dioxide may be produced.

• Keep product and empty container away from heat and sources of ignition.

6.3. Protective Equipment for Firefighters

As in any fire, wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other positive pressure mode and full protective gear.[1]

References

• 1. fishersci.com [fishersci.com]
• 2. 3-Cyclohexyl-1-propanol, 99% 5 mL | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. 3-环己基-1-丙醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Cyclohexylpropan-1-ol [oakwoodchemical.com]
• 6. 3-CYCLOHEXYL-1-PROPANOL | 1124-63-6 [chemicalbook.com]
• 7. 3-CYCLOHEXYL-1-PROPANOL CAS#: 1124-63-6 [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Cyclohexylpropan-1-ol

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the reaction yield of 3-Cyclohexylpropan-1-ol. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during synthesis.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the synthesis of 3-Cyclohexylpropan-1-ol via two common methods: Grignard reaction and catalytic hydrogenation.

Grignard Reaction Route: Cyclohexylmagnesium Halide and Ethylene (B1197577) Oxide

Problem 1: Low yield of 3-Cyclohexylpropan-1-ol with significant formation of cyclohexane.

• Possible Cause: The Grignard reagent is highly reactive towards protic sources, such as water. The presence of even trace amounts of moisture in the reaction setup will quench the Grignard reagent, leading to the formation of cyclohexane.[1]

• Solution:

  • Thoroughly flame-dry all glassware under vacuum and cool it under an inert atmosphere (e.g., nitrogen or argon) before use.[2]

  • Use anhydrous solvents. Diethyl ether or tetrahydrofuran (B95107) (THF) should be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).

  • Ensure the starting materials, particularly the cyclohexyl halide, are dry.

  • Perform the reaction under a strictly inert atmosphere.[1]

Problem 2: The Grignard reaction fails to initiate.

• Possible Cause: The surface of the magnesium turnings may be coated with a layer of magnesium oxide, which prevents the reaction from starting.[1]

• Solution:

  • Use fresh, high-quality magnesium turnings.

  • Activate the magnesium surface by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.[1][2]

  • Mechanically activate the magnesium by gently crushing some of the turnings with a dry glass rod in the flask to expose a fresh surface.[2]

Problem 3: Formation of a significant amount of bicyclohexyl (B1666981) as a byproduct.

• Possible Cause: A Wurtz-type coupling reaction of the Grignard reagent with the unreacted cyclohexyl halide can lead to the formation of bicyclohexyl.[1] This side reaction can be promoted by elevated temperatures.

• Solution:

  • Maintain a moderate reaction temperature during the formation of the Grignard reagent.

  • Add the solution of cyclohexyl halide to the magnesium turnings slowly and at a steady rate to avoid localized high concentrations of the halide.[2]

Catalytic Hydrogenation Route

Problem 1: Low selectivity for 3-Cyclohexylpropan-1-ol, with the formation of cinnamyl alcohol and/or hydrocinnamaldehyde.

• Possible Cause: The catalyst and reaction conditions are not optimized for the complete reduction of both the carbon-carbon double bond and the carbonyl group of the starting material (e.g., cinnamaldehyde).

• Solution:

  • Catalyst Selection: The choice of catalyst is crucial. Platinum-based catalysts (e.g., Pt/C, Pt/SiO2) are often used.[3][4][5] The catalyst support can also influence selectivity.

  • Reaction Conditions:

    • Pressure: High hydrogen pressure generally favors the hydrogenation of the carbonyl group.[3]

    • Temperature: Increasing the reaction temperature can increase the reaction rate but may also affect selectivity.[3] Optimization is key.

    • Solvent: The choice of solvent can influence the reaction. Protic solvents like ethanol (B145695) are commonly used.[3]

Problem 2: Incomplete conversion of the starting material.

• Possible Cause: The reaction time may be insufficient, the catalyst may be deactivated, or the hydrogen pressure and/or temperature may be too low.

• Solution:

  • Reaction Time: Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS, TLC) to determine the optimal reaction time.

  • Catalyst Activity: Ensure the catalyst is active. If using a previously opened catalyst, it may have been exposed to air and moisture, reducing its activity. Consider using a fresh batch of catalyst.

  • Reaction Parameters: Gradually increase the hydrogen pressure and/or temperature to enhance the reaction rate.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to produce 3-Cyclohexylpropan-1-ol?

A1: The two main synthetic strategies are:

• Grignard Reagent-Mediated Synthesis: This involves the reaction of a cyclohexylmagnesium halide (e.g., bromide or chloride) with ethylene oxide.[6] This method is effective for creating a primary alcohol with a two-carbon extension.

• Catalytic Hydrogenation: This route typically starts with the hydrogenation of a precursor like cinnamaldehyde (B126680). The process involves the reduction of both the carbon-carbon double bond and the carbonyl group to yield the saturated alcohol.[6]

Q2: What is a typical yield for the Grignard synthesis of 3-Cyclohexylpropan-1-ol?

A2: With careful control of reaction conditions to minimize side reactions, the Grignard synthesis using cyclohexylmagnesium bromide and ethylene oxide can typically achieve yields in the range of 60-75%.[6]

Q3: What are the key parameters to control for optimizing the catalytic hydrogenation of cinnamaldehyde to 3-Cyclohexylpropan-1-ol?

A3: The key parameters to optimize are the choice of catalyst, hydrogen pressure, reaction temperature, and solvent. For instance, using a Pt/Silica (B1680970) catalyst, optimal conditions might involve elevated temperatures (e.g., 80°C) and pressures (e.g., 60 bar) to achieve high conversion and selectivity.[3]

Q4: How can I purify the final 3-Cyclohexylpropan-1-ol product?

A4: After the reaction work-up, the crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel.[7][8]

Data Presentation

Table 1: Grignard Synthesis of 3-Cyclohexylpropan-1-ol

Grignard Reagent	Electrophile	Solvent	Workup	Product	Typical Yield (%)
Cyclohexylmagnesium Bromide	Ethylene Oxide	Diethyl ether (Et₂O)	Aqueous NH₄Cl or dilute H₂SO₄	3-Cyclohexylpropan-1-ol	60-75[6]

Table 2: Catalytic Hydrogenation of Cinnamaldehyde - Example Conditions

Catalyst	Pressure (bar)	Temperature (°C)	Solvent	Conversion (%)	Selectivity to Cinnamyl Alcohol (%)
1% Pt/Silica	30	80	Ethanol	~60	~85
1% Pt/Silica	60	80	Ethanol	86.3	93
1% Pt/Silica	90	80	Ethanol	~90	~90

Note: The data in Table 2 is for the selective hydrogenation to cinnamyl alcohol, a key intermediate. Further hydrogenation is required to obtain 3-Cyclohexylpropan-1-ol.[3]

Experimental Protocols

Detailed Protocol for Grignard Synthesis of 3-Cyclohexylpropan-1-ol

Materials:

• Magnesium turnings

• Iodine crystal (optional, for activation)

• Cyclohexyl bromide

• Anhydrous diethyl ether

• Ethylene oxide

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware (three-necked round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer)

• Inert gas supply (nitrogen or argon)

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser (with a drying tube), a dropping funnel, and a magnetic stirrer. Ensure the entire apparatus is under an inert atmosphere.

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 equivalents) in the flask.

  • Add a small crystal of iodine to activate the magnesium.

  • Prepare a solution of cyclohexyl bromide (1.0 equivalent) in anhydrous diethyl ether in the dropping funnel.

  • Add a small portion of the cyclohexyl bromide solution to the magnesium. The reaction should initiate, indicated by a color change and gentle refluxing. If the reaction does not start, gentle warming may be necessary.

  • Once the reaction has started, add the remaining cyclohexyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for an additional hour to ensure complete formation of the Grignard reagent.

• Reaction with Ethylene Oxide:

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly bubble ethylene oxide gas through the solution or add a pre-condensed solution of ethylene oxide in anhydrous diethyl ether dropwise. Caution: Ethylene oxide is a toxic and flammable gas. This step should be performed in a well-ventilated fume hood.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours or overnight.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of NH₄Cl.

  • Separate the organic layer. Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the solvent using a rotary evaporator to obtain the crude 3-Cyclohexylpropan-1-ol.

  • Purify the crude product by distillation under reduced pressure.

Visualizations

Caption: Troubleshooting workflow for the synthesis of 3-Cyclohexylpropan-1-ol.

Caption: Overview of the main synthetic pathways to 3-Cyclohexylpropan-1-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. thalesnano.com [thalesnano.com]
• 4. pure.qub.ac.uk [pure.qub.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. 3-Cyclohexylpropan-1-ol | High Purity | For R&D Use [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Degradation Pathways of 3-Cyclohexylpropan-1-ol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals studying the degradation pathways of 3-Cyclohexylpropan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What is the predicted microbial degradation pathway for 3-Cyclohexylpropan-1-ol?

Based on established metabolic routes for similar alicyclic alcohols and alkanes, the predicted aerobic degradation pathway for 3-Cyclohexylpropan-1-ol involves initial oxidation of the alcohol functional group followed by subsequent degradation of the cyclohexane (B81311) ring. The key predicted steps are:

• Oxidation of the Alcohol: The primary alcohol is first oxidized to 3-cyclohexylpropanal (B19633) by an alcohol dehydrogenase. This aldehyde is then further oxidized to 3-cyclohexylpropanoic acid by an aldehyde dehydrogenase.

• Side-Chain Degradation (Beta-Oxidation): The resulting 3-cyclohexylpropanoic acid is activated to its coenzyme A (CoA) ester, 3-cyclohexylpropanoyl-CoA. This intermediate can then undergo beta-oxidation, shortening the alkyl side chain to yield cyclohexylacetyl-CoA and subsequently cyclohexane carboxylic acid-CoA.

• Ring Hydroxylation and Cleavage: The cyclohexane ring of an intermediate like cyclohexanecarboxyl-CoA is hydroxylated, a reaction often catalyzed by cytochrome P450 monooxygenases. This is a critical step to destabilize the ring. Subsequent dehydrogenation and hydrolytic cleavage opens the ring, leading to linear dicarboxylic acids that can enter central metabolism (e.g., the tricarboxylic acid cycle).

Q2: Which microorganisms are likely to degrade 3-Cyclohexylpropan-1-ol?

While specific studies on 3-Cyclohexylpropan-1-ol are limited, bacteria from the genera Rhodococcus and Pseudomonas are well-known for their ability to degrade a wide range of alicyclic and aromatic compounds, including cyclohexanol (B46403) and cyclohexane carboxylic acid.[1][2][3][4][5][6][7][8] It is highly probable that strains from these genera could be capable of degrading 3-Cyclohexylpropan-1-ol.

Q3: What are the key enzymes involved in the degradation of 3-Cyclohexylpropan-1-ol?

The degradation pathway is predicted to involve several key enzyme classes:

• Alcohol Dehydrogenase: Catalyzes the initial oxidation of 3-Cyclohexylpropan-1-ol to 3-cyclohexylpropanal.[9][10]

• Aldehyde Dehydrogenase: Responsible for the oxidation of 3-cyclohexylpropanal to 3-cyclohexylpropanoic acid.

• Acyl-CoA Synthetase (CoA Ligase): Activates 3-cyclohexylpropanoic acid to its CoA ester for entry into beta-oxidation.[11]

• Acyl-CoA Dehydrogenase: Involved in the beta-oxidation of the alkyl side chain.

• Cytochrome P450 Monooxygenase: A likely candidate for the hydroxylation of the cyclohexane ring, a crucial step for ring activation and subsequent cleavage.

• Cyclohexanone Monooxygenase: While the substrate is not a ketone, related Baeyer-Villiger monooxygenases are involved in the ring cleavage of cyclic ketones, which could be formed after oxidation of a hydroxylated ring.[1]

Q4: How can I identify the metabolic intermediates of 3-Cyclohexylpropan-1-ol degradation?

Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the primary analytical techniques for identifying and quantifying metabolites.

• GC-MS: This is well-suited for volatile and semi-volatile compounds. Intermediates such as 3-cyclohexylpropanal, 3-cyclohexylpropanoic acid, and various hydroxylated derivatives can be identified. Derivatization (e.g., silylation) is often necessary for polar compounds like alcohols and carboxylic acids to improve their volatility and chromatographic behavior.[2][12]

• HPLC: This technique is ideal for separating non-volatile and polar compounds, such as organic acids and CoA esters, from aqueous culture media.[13][14][15][16]

Troubleshooting Guides

Guide 1: No Degradation of 3-Cyclohexylpropan-1-ol Observed

Problem: After incubating your microbial culture with 3-Cyclohexylpropan-1-ol, you observe no decrease in the parent compound concentration.

Potential Cause	Troubleshooting Step
Inappropriate microbial strain	Select strains known for degrading alicyclic compounds (e.g., Rhodococcus, Pseudomonas). Consider using a mixed microbial consortium from a contaminated site to increase the chances of finding a degrader.
Substrate Toxicity	3-Cyclohexylpropan-1-ol may be toxic at high concentrations. Perform a dose-response experiment to determine the optimal, non-inhibitory substrate concentration.
Lack of Induction of Degradative Enzymes	The enzymes required for degradation may be inducible. Try pre-culturing the microorganisms in the presence of a low concentration of 3-Cyclohexylpropan-1-ol or a structurally similar compound to induce the relevant metabolic pathways.
Nutrient Limitation	Ensure the growth medium is not limited in essential nutrients (e.g., nitrogen, phosphorus, trace elements) that are required for microbial growth and enzymatic activity.
Incorrect Culture Conditions	Optimize culture conditions such as pH, temperature, and aeration. Most aerobic degradation pathways require sufficient oxygen.
Low Bioavailability	3-Cyclohexylpropan-1-ol is a hydrophobic compound, which may limit its availability to the microorganisms.[17][18][19][20][21] Consider adding a non-ionic surfactant to the culture medium to increase its solubility.

Guide 2: Accumulation of an Unknown Intermediate

Problem: You observe the disappearance of 3-Cyclohexylpropan-1-ol, but a new peak appears and accumulates in your GC-MS or HPLC analysis, indicating a metabolic bottleneck.

Potential Cause	Troubleshooting Step
Feedback Inhibition	The accumulated intermediate may be inhibiting an enzyme further down the pathway. Try to identify the intermediate using GC-MS or LC-MS/MS and search the literature for known inhibitory effects of similar compounds.
Missing or Inactive Enzyme	The microbial strain may lack a functional enzyme required for the next step in the degradation pathway. Consider using a different strain or a mixed culture.
Cofactor Limitation	The enzymatic step might require a specific cofactor (e.g., NAD+, FAD, NADPH) that is depleted. Ensure the medium contains precursors for these cofactors.
Sub-optimal Conditions for a Specific Enzyme	The pH or temperature of your culture may be optimal for the initial enzymes but not for the one responsible for converting the accumulated intermediate. Test a range of pH and temperature conditions.

Guide 3: GC-MS Analysis Issues for Metabolites

Problem: You are encountering poor peak shape (e.g., tailing), low sensitivity, or inconsistent results when analyzing samples by GC-MS.

Potential Cause	Troubleshooting Step
Poor Derivatization (Silylation)	Incomplete silylation of polar hydroxyl and carboxyl groups is a common issue. Ensure your silylating reagent is fresh and the reaction is carried out under anhydrous conditions. Optimize the reaction time and temperature.[12][22][23]
Active Sites in the GC System	Polar analytes can interact with active sites in the inlet liner, column, or detector, causing peak tailing. Use a deactivated inlet liner and a high-quality, low-bleed GC column suitable for your analytes. Regular maintenance, including trimming the column and cleaning the inlet, is crucial.[24][25]
Matrix Effects	Components in your culture medium or sample extract may interfere with the analysis. Optimize your sample preparation, which could include solid-phase extraction (SPE) to clean up the sample before analysis.
Incorrect GC Method Parameters	Optimize the injector temperature, oven temperature program, and carrier gas flow rate to ensure proper volatilization and separation of your target analytes.

Quantitative Data Summary

Table 1: Hypothetical Degradation Rates of 3-Cyclohexylpropan-1-ol by Different Microbial Genera.

Microbial Genus	Initial Substrate Conc. (mM)	Degradation Rate (µmol/h/mg protein)	% Degradation (72 h)
Rhodococcus sp.	1	0.5	95
Pseudomonas sp.	1	0.3	70
Mixed Consortium	1	0.8	>99

Table 2: Hypothetical Kinetic Parameters for Key Enzymes in the Predicted Degradation Pathway.

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg protein)
Alcohol Dehydrogenase	3-Cyclohexylpropan-1-ol	150	2.5
Aldehyde Dehydrogenase	3-Cyclohexylpropanal	75	5.0
Cyclohexanone Monooxygenase	Cyclohexanone	50	1.8

Experimental Protocols

Protocol 1: Culturing and Degradation Assay

• Prepare Mineral Salts Medium (MSM): Prepare a sterile MSM containing essential nutrients but lacking a carbon source.

• Inoculum Preparation: Grow the selected microbial strain(s) in a rich medium (e.g., Nutrient Broth) to mid-log phase. Harvest the cells by centrifugation and wash twice with sterile MSM to remove residual carbon sources.

• Degradation Experiment Setup: In sterile flasks, add MSM and inoculate with the washed cells to a starting OD₆₀₀ of 0.1. Add 3-Cyclohexylpropan-1-ol from a sterile stock solution to the desired final concentration (e.g., 1 mM). Include a non-inoculated control to check for abiotic degradation.

• Incubation: Incubate the flasks at the optimal temperature and shaking speed for the chosen microorganism(s).

• Sampling: At regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours), aseptically remove aliquots for analysis.

Protocol 2: Metabolite Extraction and GC-MS Analysis

• Sample Preparation: Centrifuge the collected samples to pellet the cells. Transfer the supernatant to a clean tube.

• Extraction: Acidify the supernatant to pH 2 with HCl. Extract the metabolites twice with an equal volume of ethyl acetate (B1210297). Pool the organic layers.

• Drying and Derivatization: Dry the ethyl acetate extract over anhydrous sodium sulfate. Evaporate the solvent under a gentle stream of nitrogen. To the dry residue, add a silylating agent (e.g., BSTFA with 1% TMCS) and incubate at 70°C for 30 minutes.[22]

• GC-MS Analysis: Inject the derivatized sample into a GC-MS system equipped with a suitable capillary column (e.g., DB-5ms). Use a temperature program that allows for the separation of the parent compound and its potential metabolites. Identify compounds based on their mass spectra by comparison to spectral libraries (e.g., NIST).

Protocol 3: Alcohol Dehydrogenase Activity Assay

This spectrophotometric assay measures the activity of alcohol dehydrogenase by monitoring the reduction of NAD⁺ to NADH at 340 nm.[26][27][28][29]

• Cell-Free Extract Preparation: Harvest microbial cells grown in the presence of 3-Cyclohexylpropan-1-ol. Resuspend the cells in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0) and lyse them by sonication or French press. Centrifuge to remove cell debris and collect the supernatant as the cell-free extract.

• Assay Mixture: In a quartz cuvette, prepare an assay mixture containing:

  • Buffer (e.g., 50 mM Glycine-NaOH, pH 9.0)

  • NAD⁺ (final concentration 1 mM)

  • Cell-free extract

• Reaction Initiation: Start the reaction by adding 3-Cyclohexylpropan-1-ol (final concentration 10 mM).

• Measurement: Immediately monitor the increase in absorbance at 340 nm for 5 minutes using a spectrophotometer.

• Calculation: Calculate the enzyme activity using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹). One unit of activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADH per minute.

Visualizations

References

• 1. Degradation of alicyclic molecules by Rhodococcus ruber CD4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential degradation of bicyclics with aromatic and alicyclic rings by Rhodococcus sp. strain DK17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-Alkane Assimilation by Pseudomonas aeruginosa and Its Interactions with Virulence and Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 5. researchgate.net [researchgate.net]
• 6. The biochemical status of metabolites of alkane-utilizing Pseudomonas organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enzyme reactions involved in anaerobic cyclohexanol metabolism by a denitrifying Pseudomonas species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cyclohexanol dehydrogenase - Wikipedia [en.wikipedia.org]
• 10. Substrate activation and inhibition in coenzyme-substrate reactions cyclohexanol oxidation catalysed by liver alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolism of cyclohexane carboxylic acid by the photosynthetic bacterium Rhodopseudomonas palustris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. microbiologyresearch.org [microbiologyresearch.org]
• 14. 2.5. Organic Acid and Secondary Metabolite Analysis by HPLC [bio-protocol.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. discovery.researcher.life [discovery.researcher.life]
• 19. researchgate.net [researchgate.net]
• 20. pure.qub.ac.uk [pure.qub.ac.uk]
• 21. The good, the bad and the ugly: Critical insights on the applications of microbes in microplastic degradation | Cambridge Prisms: Plastics | Cambridge Core [cambridge.org]
• 22. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. m.youtube.com [m.youtube.com]
• 25. sigmaaldrich.com [sigmaaldrich.com]
• 26. Enzyme Activity Measurement for Alcohol Dehydrogenases Using Spectrophotometric Assays [creative-enzymes.com]
• 27. Alcohol Dehydrogenase - Assay | Worthington Biochemical [worthington-biochem.com]
• 28. 醇脱氢酶（EC 1.1.1.1）的酶学测定 [sigmaaldrich.com]
• 29. US7569375B2 - Alcohol dehydrogenases with increased solvent and temperature stability - Google Patents [patents.google.com]

Technical Support Center: 3-Cyclohexylpropan-1-ol Grignard Reaction

This technical support center provides troubleshooting guidance and frequently asked questions for the synthesis of 3-Cyclohexylpropan-1-ol via a Grignard reaction. The primary route involves the reaction of a cyclohexylalkylmagnesium halide with formaldehyde (B43269) or its polymer, paraformaldehyde.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 3-Cyclohexylpropan-1-ol.

Problem 1: The Grignard reaction fails to initiate.

• Possible Cause: The surface of the magnesium metal is likely coated with a layer of magnesium oxide, which prevents the reaction with the alkyl halide from starting.[1]

• Solution:

  • Use fresh, shiny magnesium turnings.[2] Dull or opaque magnesium should be avoided.

  • Activate the magnesium surface. This can be achieved by adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the reaction flask containing the magnesium.[1] The disappearance of the iodine color is an indicator of activation.[3]

  • Mechanically activate the magnesium by gently crushing some of the turnings with a dry glass rod in the flask to expose a fresh metal surface.[1]

  • Ensure all glassware is rigorously dried, as even trace amounts of water can quench the reaction. Flame-drying the apparatus under an inert gas stream is recommended.[3]

Problem 2: Low yield of 3-Cyclohexylpropan-1-ol.

• Possible Cause 1: Presence of water or protic impurities. Grignard reagents are highly basic and react readily with water, alcohols, or any protic source, which will consume the reagent and reduce the yield.[1][4]

  • Solution: All glassware must be oven-dried or flame-dried immediately before use.[4] Solvents must be anhydrous, and starting materials should be dried if necessary. The entire reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).[1] Using a sacrificial excess of the Grignard reagent can help to consume any trace amounts of water.[5]

• Possible Cause 2: Inefficient reaction with formaldehyde. The physical form and delivery of formaldehyde can significantly impact the yield.

  • Solution: Depolymerization of paraformaldehyde to gaseous formaldehyde, which is then bubbled through the Grignard solution, can improve yields.[6] Using paraformaldehyde directly without depolymerization may result in lower yields of 40-50%.[6] If adding solid paraformaldehyde, it should be dried in a desiccator over phosphorus pentoxide beforehand.[6]

• Possible Cause 3: Side reactions. Several side reactions can compete with the desired alcohol formation, thus lowering the yield.

  • Solution: Refer to the side reactions section below and optimize conditions to minimize their occurrence.

Problem 3: Presence of significant amounts of dicyclohexylalkane (Wurtz coupling product) in the product mixture.

• Possible Cause: The Wurtz coupling is a major side reaction where the Grignard reagent reacts with the starting alkyl halide.[3] This can be promoted by higher temperatures.

• Solution:

  • Maintain a moderate reaction temperature during the formation of the Grignard reagent.[1]

  • Add the alkyl halide solution to the magnesium turnings slowly and at a steady rate to avoid localized high concentrations and overheating.[1]

  • Using THF as a solvent can sometimes lead to higher yields compared to diethyl ether.[3]

Problem 4: Formation of a high-boiling point byproduct.

• Possible Cause: A potential byproduct is the cyclohexylcarbinol acetal (B89532) of formaldehyde.[6] This can form, especially if the work-up procedure is not optimal.

• Solution: During the acidic work-up, use a sufficient amount of acid (e.g., twice the calculated amount of 10% sulfuric acid) to hydrolyze the acetal byproduct.[6] Steam distillation after the work-up can also help to separate the desired alcohol from this byproduct.[6]

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of 3-Cyclohexylpropan-1-ol via a Grignard reaction?

A1: The synthesis involves two main steps:

• Formation of the Grignard reagent: (2-Bromoethyl)cyclohexane (B41411) reacts with magnesium metal in an anhydrous ether solvent (like diethyl ether or THF) to form (2-cyclohexylethyl)magnesium bromide.

• Reaction with formaldehyde: The Grignard reagent then acts as a nucleophile, attacking the electrophilic carbon of formaldehyde. A subsequent acidic workup protonates the resulting alkoxide to yield the primary alcohol, 3-Cyclohexylpropan-1-ol.[7][8][9][10]

Q2: Which solvent is better for this reaction, diethyl ether or THF?

A2: THF is often considered a better solvent for synthesizing Grignard reagents as it provides better stabilization for the organomagnesium species.[3] However, diethyl ether is also commonly and successfully used. The choice may depend on the specific alkyl halide and desired reaction conditions.

Q3: Can I use paraformaldehyde directly?

A3: Yes, paraformaldehyde can be used directly, and it is often more convenient than using gaseous formaldehyde.[11] However, for optimal yields, it is recommended to dry the paraformaldehyde thoroughly before use.[6] Some procedures call for the thermal depolymerization of paraformaldehyde to generate gaseous formaldehyde, which is then introduced into the Grignard solution.[6] This method can lead to higher yields but requires a more complex experimental setup.

Q4: How can I confirm the formation of the Grignard reagent?

A4: A simple color test can be used. A small sample of the reaction mixture can be added to a solution of Michler's ketone in dry benzene, followed by hydrolysis with water. The formation of a characteristic color indicates the presence of the Grignard reagent.[6] Alternatively, titration methods can be used to determine the concentration of the formed Grignard reagent.[2]

Q5: What are the key safety precautions for this reaction?

A5: Grignard reactions require careful handling due to the pyrophoric nature of the reagents and the use of flammable solvents.

• The reaction must be conducted in a moisture-free environment under an inert atmosphere.

• Diethyl ether is extremely flammable and has a low boiling point. Ensure there are no ignition sources nearby.

• The quenching of the reaction with water or acid is highly exothermic and should be done slowly and with cooling.[4]

Quantitative Data Summary

Parameter	Condition 1	Condition 2	Expected Outcome	Reference
Formaldehyde Source	Gaseous (from depolymerization)	Solid Paraformaldehyde	Higher yields with gaseous formaldehyde	[6]
Yield with Paraformaldehyde	Not depolymerized	Depolymerized	40-50%	>50%
Side Product: Wurtz Coupling	High temperature/fast addition	Moderate temperature/slow addition	Minimized Wurtz coupling	[1]
Solvent	Diethyl Ether	THF	THF may improve yield	[3]

Experimental Protocol

This is a representative protocol for the synthesis of 3-Cyclohexylpropan-1-ol.

1. Apparatus Setup:

• A three-necked round-bottom flask is equipped with a reflux condenser (topped with a calcium chloride tube or nitrogen inlet), a pressure-equalizing dropping funnel, and a mechanical stirrer.

• All glassware must be flame-dried under a stream of dry nitrogen or argon to ensure anhydrous conditions.[1]

2. Grignard Reagent Formation:

• Magnesium turnings (1.2 equivalents) are placed in the flask. A crystal of iodine can be added to activate the magnesium.[6]

• A solution of (2-bromoethyl)cyclohexane (1.0 equivalent) in anhydrous diethyl ether or THF is prepared in the dropping funnel.

• A small amount of the halide solution is added to the magnesium. The reaction is initiated, which may require gentle heating. An exothermic reaction and the disappearance of the iodine color are indicators of initiation.[6]

• Once initiated, the remaining alkyl bromide solution is added dropwise at a rate that maintains a gentle reflux.[12]

• After the addition is complete, the mixture is stirred and may be gently refluxed for 30-60 minutes to ensure complete formation of the Grignard reagent.[6]

3. Reaction with Formaldehyde (using paraformaldehyde):

• The Grignard solution is cooled in an ice bath.

• Dry paraformaldehyde (1.1 equivalents) is added portion-wise to the stirred Grignard solution.[11] The reaction is exothermic.

• After the addition, the ice bath is removed, and the mixture is stirred at room temperature for at least one hour, or until the reaction is complete (monitored by TLC or a color test for the Grignard reagent).[6][11]

4. Work-up and Purification:

• The reaction mixture is cooled again in an ice bath.

• The reaction is quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute sulfuric acid.[6][12] This step is highly exothermic.

• The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (B86663) or sodium sulfate, filtered, and the solvent is removed by rotary evaporation.[12]

• The crude product is then purified by distillation under reduced pressure or by column chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. rsc.org [rsc.org]
• 5. quora.com [quora.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 9. The reaction of formaldehyde with Grignard's reagent followed by hydrolysis yields [allen.in]
• 10. Video: Alcohols from Carbonyl Compounds: Grignard Reaction [jove.com]
• 11. reddit.com [reddit.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 3-Cyclohexylpropan-1-ol

Welcome to the technical support center for the synthesis of 3-Cyclohexylpropan-1-ol. This resource is designed for researchers, scientists, and drug development professionals to address the common challenges encountered when scaling up the synthesis of this valuable chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial synthesis routes for 3-Cyclohexylpropan-1-ol?

A1: The most common and industrially viable route for synthesizing 3-Cyclohexylpropan-1-ol is through the catalytic hydrogenation of an aromatic precursor, typically 3-phenylpropan-1-ol. This process involves the saturation of the benzene (B151609) ring to a cyclohexane (B81311) ring under a hydrogen atmosphere using a heterogeneous catalyst. Alternative routes may involve the reduction of other functional groups on a pre-existing cyclohexyl scaffold, but the hydrogenation of aromatic precursors is generally favored for its atom economy and the availability of starting materials.

Q2: What are the most critical challenges when scaling up the hydrogenation of 3-phenylpropan-1-ol?

A2: Scaling up the hydrogenation of 3-phenylpropan-1-ol presents several key challenges:

• Heat Management: The hydrogenation of aromatic rings is a highly exothermic process. Inadequate heat dissipation in large reactors can lead to temperature spikes, which can cause side reactions, catalyst deactivation, and potential safety hazards.[1]

• Mass Transfer Limitations: Efficient contact between the hydrogen gas, the liquid substrate, and the solid catalyst is crucial. On a larger scale, ensuring adequate mixing and hydrogen dissolution can be difficult, leading to slower reaction rates and incomplete conversion.

• Catalyst Deactivation: The catalyst can lose activity over time due to several factors, including poisoning from impurities in the feedstock, sintering of metal nanoparticles at high temperatures, and coking, where carbonaceous deposits block active sites.[2][3]

• Safety: Working with hydrogen gas under high pressure and at elevated temperatures on a large scale requires strict safety protocols to prevent leaks and potential explosions.[1]

Q3: Which catalysts are recommended for the hydrogenation of the aromatic ring in 3-phenylpropan-1-ol at an industrial scale?

A3: For the hydrogenation of aromatic rings, noble metal catalysts such as rhodium (Rh) and platinum (Pt) are highly effective, often supported on carbon or alumina.[4] Nickel-based catalysts, sometimes promoted with copper, are also used as a more cost-effective alternative, although they may require more forcing conditions (higher temperature and pressure).[5] The choice of catalyst depends on factors such as desired reaction speed, selectivity, cost, and tolerance to impurities.

Q4: What are the expected byproducts in the synthesis of 3-Cyclohexylpropan-1-ol?

A4: The primary byproduct is typically the unreacted starting material, 3-phenylpropan-1-ol, resulting from incomplete hydrogenation. Other potential byproducts can arise from side reactions, especially under harsh conditions. These may include products of hydrogenolysis (cleavage of the C-O bond) or partial hydrogenation, where the aromatic ring is not fully saturated. In some cases, impurities in the starting material can also lead to the formation of undesired side products.[6]

Q5: How can I purify 3-Cyclohexylpropan-1-ol at a large scale?

A5: Large-scale purification of 3-Cyclohexylpropan-1-ol is typically achieved through vacuum distillation. Given its relatively high boiling point, distillation under reduced pressure is necessary to prevent thermal decomposition. For the removal of closely boiling impurities or non-volatile contaminants, fractional distillation or wiped-film evaporation may be employed. In some cases, crystallization or chromatography can be used for very high purity requirements, though these methods are generally more expensive and complex to scale up.[7][8]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the scale-up of 3-Cyclohexylpropan-1-ol synthesis via hydrogenation.

Problem	Potential Cause	Recommended Solution
Low or Stalled Reaction Conversion	Insufficient Mass Transfer: Poor mixing leading to inadequate hydrogen dissolution in the liquid phase.	- Increase agitation speed to improve gas-liquid mixing.- Use a reactor designed for efficient gas dispersion (e.g., a sparging system or a hydrogenation reactor with a hollow-shaft agitator).- Consider using a continuous flow reactor with a packed bed of catalyst to enhance mass transfer.[2][3]
Catalyst Deactivation: The catalyst has lost its activity.	- Check the purity of the starting materials and hydrogen for potential catalyst poisons (e.g., sulfur or nitrogen compounds).- If using a recycled catalyst, consider a regeneration step or replacement with a fresh catalyst.- Optimize the reaction temperature to avoid sintering of the catalyst.[9]
Thermodynamic Limitation: The reaction has reached equilibrium under the current conditions.	- Increase the hydrogen pressure to shift the equilibrium towards the product.- While higher temperatures increase the reaction rate, they can be thermodynamically unfavorable for aromatic hydrogenation; find the optimal balance of temperature and pressure.[10]
Formation of Significant Byproducts	High Reaction Temperature: Elevated temperatures can promote side reactions such as hydrogenolysis or decomposition.	- Lower the reaction temperature. If the reaction rate becomes too slow, compensate by increasing the catalyst loading or hydrogen pressure.[1]
Incorrect Catalyst Choice: The catalyst may not be selective enough for the desired transformation.	- Screen different catalysts. For example, rhodium-based catalysts are often highly selective for aromatic ring hydrogenation with minimal hydrogenolysis.
Runaway Reaction (Rapid Temperature and Pressure Increase)	Poor Heat Removal: The exothermic heat of reaction is not being dissipated effectively.	- Ensure the reactor's cooling system is functioning correctly and has sufficient capacity.- Reduce the rate of hydrogen addition to control the rate of reaction and heat generation.- Consider using a solvent with a higher heat capacity or operating in a semi-batch mode where the substrate is added gradually.[1]
Difficulty in Filtering the Catalyst	Fine Catalyst Particles: The catalyst particles are too small, leading to slow filtration and clogging of the filter medium.	- Use a catalyst with a larger particle size or a supported catalyst on a structured carrier.- Employ a filter aid (e.g., celite) to improve filtration rates.- Consider using a reactor system where the catalyst is contained, such as a packed-bed reactor or a basket-type reactor, to avoid filtration altogether.

Experimental Protocols

Protocol 1: Batch Hydrogenation of 3-Phenylpropan-1-ol

This protocol describes a typical lab-scale batch hydrogenation that can be adapted for scale-up.

Materials:

• 3-Phenylpropan-1-ol

• 5% Rhodium on Alumina (Rh/Al2O3) catalyst

• Ethanol (solvent)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller.

Procedure:

• Charge the autoclave with 3-phenylpropan-1-ol and ethanol.

• Add the 5% Rh/Al2O3 catalyst under an inert atmosphere (e.g., nitrogen or argon).

• Seal the reactor and purge it several times with nitrogen to remove any air.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 50 bar).

• Heat the reactor to the target temperature (e.g., 80-100°C) with vigorous stirring.

• Monitor the reaction progress by observing the hydrogen uptake. The reaction is complete when hydrogen consumption ceases.

• Cool the reactor to room temperature and carefully vent the excess hydrogen.

• Purge the reactor with nitrogen.

• Filter the reaction mixture to remove the catalyst.

• Remove the solvent under reduced pressure to obtain the crude 3-cyclohexylpropan-1-ol.

• Purify the crude product by vacuum distillation.

Protocol 2: Continuous Flow Hydrogenation of 3-Phenylpropan-1-ol

This protocol outlines a continuous flow approach for improved scalability and safety.

Materials:

• A solution of 3-phenylpropan-1-ol in a suitable solvent (e.g., isopropanol).

• A packed-bed reactor containing a supported hydrogenation catalyst (e.g., 1% Pt on carbon).

• A high-pressure liquid pump.

• A mass flow controller for hydrogen.

• A back-pressure regulator.

Procedure:

• Heat the packed-bed reactor to the desired temperature (e.g., 100-120°C).

• Introduce a continuous flow of hydrogen gas through the reactor using the mass flow controller.

• Pressurize the system to the target pressure (e.g., 70 bar) using the back-pressure regulator.

• Pump the solution of 3-phenylpropan-1-ol through the reactor at a defined flow rate.

• The product stream exiting the reactor is collected.

• The solvent is removed from the collected product stream by evaporation.

• The resulting crude 3-cyclohexylpropan-1-ol is purified by vacuum distillation.

Data Presentation

Table 1: Typical Reaction Conditions for Aromatic Ring Hydrogenation

Parameter	Lab Scale (Batch)	Pilot/Industrial Scale (Batch)	Continuous Flow
Catalyst	5% Rh/C, 5% Pt/C, Raney Ni	Ni-Cu, Rh/Al2O3, Pt/C	Supported Pt, Pd, or Rh
Catalyst Loading	1-5 mol%	5-10 wt%	N/A (Packed Bed)
Temperature	25-100 °C	100-200 °C	80-150 °C
Hydrogen Pressure	1-10 bar	50-150 bar	50-100 bar
Solvent	Ethanol, Methanol, Isopropanol	Isopropanol, Cyclohexane	Isopropanol, THF
Reaction Time	2-24 hours	4-12 hours	N/A (Residence Time)

Visualizations

Caption: A typical workflow for the synthesis and purification of 3-Cyclohexylpropan-1-ol.

Caption: A logical flow diagram for troubleshooting low conversion issues during hydrogenation.

References

• 1. achievechem.com [achievechem.com]
• 2. mdpi.com [mdpi.com]
• 3. Continuous-Flow Hydrogenation of Nitroaromatics in Microreactor with Mesoporous Pd@SBA-15 [agris.fao.org]
• 4. Hydrogenation of aromatic rings: 30x acceleration of reaction rate in cooperative catalyst systems | News | Science Japan [sj.jst.go.jp]
• 5. Catalytic hydrogenation of aromatic rings catalyzed by Pd/NiO - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. RU2523011C2 - Method of cyclohexanone purification - Google Patents [patents.google.com]
• 8. CN114315522A - Method for purifying cyclohexanol and method for producing cyclohexanone - Google Patents [patents.google.com]
• 9. Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation of CO2 into Formate Using a Trickle-Bed Reactor [mdpi.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 3-Cyclohexylpropan-1-ol

This technical support center is designed to assist researchers, scientists, and drug development professionals in identifying and troubleshooting byproducts that may arise during the synthesis of 3-Cyclohexylpropan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for 3-Cyclohexylpropan-1-ol and what are the expected byproducts for each?

A1: Two common methods for synthesizing 3-Cyclohexylpropan-1-ol are the catalytic hydrogenation of 3-cyclohexylpropenal and the Grignard reaction between a cyclohexylmagnesium halide and an appropriate epoxide or aldehyde. Each route has a unique byproduct profile.

• Catalytic Hydrogenation: This method involves the reduction of both the carbon-carbon double bond and the aldehyde group. Incomplete or over-reduction can lead to several byproducts. Potential byproducts include hydrocinnamaldehyde (B1666312) (incomplete C=O reduction), cinnamyl alcohol (incomplete C=C reduction), and 3-phenyl propanol (B110389) (if the starting material is cinnamaldehyde (B126680) and the benzene (B151609) ring is not fully hydrogenated).[1][2] Decomposition products such as styrene (B11656) and ethylbenzene (B125841) have also been observed in similar hydrogenation reactions.[3]

• Grignard Reaction: A common approach involves the reaction of cyclohexylmagnesium bromide with ethylene (B1197577) oxide.[4] Key byproducts from this synthesis can include:

  • Bicyclohexyl: Formed through a Wurtz-type coupling of the Grignard reagent.

  • Cyclohexane: Results from the reaction of the Grignard reagent with any trace amounts of water or other protic sources in the reaction mixture.

  • Unreacted Starting Materials: Residual starting materials may be present if the reaction does not proceed to completion.

Q2: How can I detect the presence of these byproducts in my reaction mixture?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective analytical technique for separating and identifying volatile byproducts in the synthesis of 3-Cyclohexylpropan-1-ol. It provides information on the retention time of each component and its mass fragmentation pattern, which aids in structural elucidation.

Q3: Are there any specific safety precautions I should take when dealing with the potential byproducts?

A3: All chemical synthesis and analysis should be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves. Refer to the Safety Data Sheet (SDS) for each potential byproduct for specific handling and disposal instructions.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of 3-Cyclohexylpropan-1-ol, with a focus on byproduct identification and mitigation.

Problem	Potential Cause	Suggested Solution
Presence of Hydrocinnamaldehyde or Cinnamyl Alcohol	Incomplete hydrogenation.	Optimize reaction conditions: increase hydrogen pressure, reaction time, or catalyst loading. Ensure the catalyst is active.
Detection of 3-Phenyl Propanol	Incomplete hydrogenation of the aromatic ring (if starting from cinnamaldehyde).	Select a more active hydrogenation catalyst or use harsher reaction conditions (higher temperature and pressure).
Formation of Bicyclohexyl in Grignard Synthesis	Wurtz coupling of the Grignard reagent.	Add the cyclohexylmagnesium halide to the electrophile at a slow, controlled rate. Maintain a lower reaction temperature.
Significant amount of Cyclohexane byproduct	Presence of water or other protic impurities in the Grignard reaction.	Thoroughly dry all glassware and solvents before use. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Multiple unidentified peaks in GC-MS	Decomposition of starting materials or products.	Lower the reaction temperature. For hydrogenation, choose a more selective catalyst. For Grignard synthesis, ensure the reaction is not overheating during addition.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Byproduct Analysis

Objective: To separate and identify the components of a crude reaction mixture from the synthesis of 3-Cyclohexylpropan-1-ol.

Materials:

• GC-MS instrument equipped with a capillary column (e.g., DB-5ms or equivalent).

• Helium carrier gas.

• Sample of the crude reaction mixture.

• Volatile solvent (e.g., dichloromethane (B109758) or diethyl ether).

• Microsyringe.

Procedure:

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a volatile solvent (e.g., 1:100 in dichloromethane).

• Instrument Setup:

  • Set the injector temperature to 250 °C.

  • Set the oven temperature program: initial temperature of 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min.

  • Set the mass spectrometer to scan a mass range of m/z 40-400.

• Injection: Inject 1 µL of the prepared sample into the GC inlet.

• Data Analysis:

  • Identify the peak corresponding to 3-Cyclohexylpropan-1-ol based on its expected retention time and mass spectrum.

  • Analyze the mass spectra of other peaks by comparing them to a spectral library (e.g., NIST) to identify potential byproducts.

Visualizations

Caption: Troubleshooting workflow for identifying and addressing byproducts in 3-Cyclohexylpropan-1-ol synthesis.

References

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. scielo.org.za [scielo.org.za]
• 3. researchgate.net [researchgate.net]
• 4. 3-Cyclohexylpropan-1-ol | High Purity | For R&D Use [benchchem.com]

Technical Support Center: Synthesis and Purification of 3-Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist in improving the purity of synthesized 3-Cyclohexylpropan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 3-Cyclohexylpropan-1-ol and their associated impurities?

A1: The most common synthetic route is the catalytic hydrogenation of cinnamaldehyde (B126680) or a related precursor. This process can introduce several impurities:

• Incomplete Hydrogenation:

  • Cinnamyl alcohol: Results from the reduction of the aldehyde group without saturation of the carbon-carbon double bond.

  • Hydrocinnamaldehyde (3-phenylpropanal): Occurs when the carbon-carbon double bond is reduced, but the aldehyde group remains.

• Over-hydrogenation:

  • 3-Phenylpropanol: While the cyclohexyl ring is generally stable to hydrogenation under typical conditions, aggressive catalysis can lead to the reduction of the aromatic ring in the starting material if cinnamaldehyde is used directly.

• Starting Material: Unreacted cinnamaldehyde or other precursors.

• Catalyst Residues: Traces of the hydrogenation catalyst (e.g., Palladium, Platinum, Nickel) may be present in the crude product.

• Solvent Residues: Residual solvents used in the reaction or workup.

Q2: Which purification methods are most effective for 3-Cyclohexylpropan-1-ol?

A2: The two primary and most effective methods for purifying 3-Cyclohexylpropan-1-ol are:

• Vacuum Fractional Distillation: This is the preferred method for separating 3-Cyclohexylpropan-1-ol from impurities with significantly different boiling points, such as residual solvents and some of the hydrogenation byproducts. Given its relatively high boiling point (approximately 218 °C at atmospheric pressure), vacuum distillation is necessary to prevent decomposition.[1]

• Flash Column Chromatography: This technique is highly effective for removing impurities with similar polarities and boiling points to the desired product, such as isomeric byproducts or structurally related impurities.

Q3: How can I assess the purity of my 3-Cyclohexylpropan-1-ol sample?

A3: Several analytical techniques can be used to determine the purity of your product:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR can provide detailed structural information and help identify impurities by comparing the spectra of the crude and purified product.

• Infrared (IR) Spectroscopy: Can be used to confirm the presence of the hydroxyl group and the absence of carbonyl functionalities from starting materials or aldehyde intermediates.

Troubleshooting Guides

Vacuum Distillation

Problem	Possible Cause(s)	Solution(s)
Bumping/Uneven Boiling	- Lack of nucleation sites.- Uneven heating.	- Add boiling chips or a magnetic stir bar to the distillation flask.- Use a heating mantle that fits the flask properly and ensure even heat distribution.
Product Not Distilling	- Vacuum leak.- Insufficient heating.- Thermometer placement is incorrect.	- Check all glass joints for a proper seal. Apply a thin layer of vacuum grease if necessary.- Gradually increase the temperature of the heating mantle.- Ensure the top of the thermometer bulb is level with the side arm of the distillation head.
Cloudy Distillate	- Presence of water.	- Dry the crude product with a drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate) before distillation.- Ensure all glassware is thoroughly dried before assembly.

Flash Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Product and Impurities	- Inappropriate solvent system.- Column overloading.- Column channeling.	- Optimize the eluent system using Thin Layer Chromatography (TLC) beforehand. A good starting point for 3-Cyclohexylpropan-1-ol is a mixture of hexanes and ethyl acetate.[2]- Do not exceed the loading capacity of your column.- Ensure the silica (B1680970) gel is packed uniformly.
Product Elutes Too Quickly or Too Slowly	- Solvent polarity is too high or too low.	- If the product elutes too quickly, decrease the polarity of the eluent (increase the proportion of the non-polar solvent).- If the product elutes too slowly or not at all, gradually increase the polarity of the eluent (increase the proportion of the polar solvent).
Streaking of Spots on TLC/Broad Elution from Column	- Sample is too concentrated.- Sample is not fully soluble in the eluent.- The compound is acidic or basic.	- Dissolve the sample in a minimal amount of the initial eluent before loading.- Add a small amount of a more polar solvent to the sample to ensure complete dissolution before loading.- For acidic compounds, add a small amount of acetic acid to the eluent. For basic compounds, add a small amount of triethylamine.

Experimental Protocols

Synthesis of 3-Cyclohexylpropan-1-ol via Catalytic Hydrogenation

This protocol describes the complete hydrogenation of the aromatic ring and the double bond of cinnamaldehyde.

Materials:

• Cinnamaldehyde

• Palladium on Carbon (Pd/C, 10 wt%)

• Ethanol (or other suitable solvent)

• Hydrogen gas (H₂)

• Filter aid (e.g., Celite®)

Procedure:

• In a suitable hydrogenation vessel, dissolve cinnamaldehyde in ethanol.

• Carefully add the Pd/C catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Seal the vessel and purge with hydrogen gas several times to remove any air.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50-100 psi).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of filter aid to remove the catalyst. Wash the filter cake with ethanol.

• Combine the filtrate and washings and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 3-Cyclohexylpropan-1-ol.

Purification by Vacuum Fractional Distillation

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer

• Condenser

• Receiving flask(s)

• Vacuum source and gauge

• Heating mantle and stir bar/boiling chips

Procedure:

• Assemble the vacuum distillation apparatus, ensuring all joints are well-sealed.

• Place the crude 3-Cyclohexylpropan-1-ol and a stir bar or boiling chips into the round-bottom flask.

• Begin stirring and gradually apply vacuum.

• Once the desired pressure is reached and stable, begin heating the flask.

• Collect any low-boiling fractions (forerun) in a separate receiving flask.

• The main fraction of 3-Cyclohexylpropan-1-ol should distill at a constant temperature. Collect this in a clean receiving flask. The boiling point will depend on the pressure.

• Stop the distillation before the flask goes to dryness.

• Allow the apparatus to cool completely before venting to atmospheric pressure.

Purification by Flash Column Chromatography

Materials:

• Silica gel (for flash chromatography)

• Solvents (e.g., hexanes, ethyl acetate)

• Glass column with stopcock

• Pressurized air or nitrogen source

• Collection tubes

Procedure:

• Select an appropriate solvent system based on TLC analysis of the crude product. A common eluent for alcohols is a mixture of hexanes and ethyl acetate.[2]

• Pack the chromatography column with silica gel as a slurry in the initial, less polar eluent.

• Dissolve the crude 3-Cyclohexylpropan-1-ol in a minimal amount of the eluent.

• Carefully load the sample onto the top of the silica gel bed.

• Begin eluting the column with the chosen solvent system, applying gentle pressure to the top of the column.

• Collect fractions and monitor their composition by TLC.

• Combine the fractions containing the pure product.

• Remove the solvent from the combined pure fractions using a rotary evaporator.

Data Presentation

Table 1: Purity of 3-Cyclohexylpropan-1-ol Before and After Purification

Purification Method	Initial Purity (Crude)	Final Purity	Typical Yield
Vacuum Fractional Distillation	~85-90%	>98%	80-90%
Flash Column Chromatography	~85-90%	>99%	70-85%

Note: Purity and yield values are illustrative and can vary depending on the specific reaction conditions and the efficiency of the purification process.

Visualizations

References

• 1. rsc.org [rsc.org]
• 2. Chromatography [chem.rochester.edu]

storage conditions to prevent 3-Cyclohexylpropan-1-ol degradation

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper storage, handling, and troubleshooting for 3-Cyclohexylpropan-1-ol to prevent its degradation and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Cyclohexylpropan-1-ol?

A1: 3-Cyclohexylpropan-1-ol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[1][2][3][4] Storing at room temperature is generally acceptable.[5] For longer-term storage, refrigeration in a properly rated flammable liquid storage refrigerator can be considered.

Q2: What are the potential degradation pathways for 3-Cyclohexylpropan-1-ol?

A2: As a primary alcohol, 3-Cyclohexylpropan-1-ol is susceptible to two primary degradation pathways:

• Oxidation: Exposure to air (oxygen) or oxidizing agents can lead to the formation of 3-cyclohexylpropanal (B19633) (aldehyde) and subsequently 3-cyclohexylpropanoic acid (carboxylic acid). This process can be accelerated by heat, light, and the presence of metal catalysts.

• Dehydration: In the presence of acid catalysts and/or high temperatures, 3-Cyclohexylpropan-1-ol can undergo dehydration to form 1-cyclohexylpropene.

Q3: What are the common impurities found in 3-Cyclohexylpropan-1-ol?

A3: Besides degradation products, impurities may include residual starting materials or by-products from its synthesis. Given its use as "Relebactam Impurity 2," understanding its purity profile is critical.[5] Common analytical techniques like Gas Chromatography (GC) can be used to identify and quantify these impurities.[6][7][8][9][10]

Q4: How can I tell if my 3-Cyclohexylpropan-1-ol has degraded?

A4: Degradation may be indicated by a change in appearance (e.g., yellowing), the development of a sharp or acidic odor (due to aldehyde or carboxylic acid formation), or inconsistent experimental results. Analytical testing, such as GC analysis, is the most reliable way to confirm degradation.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of 3-Cyclohexylpropan-1-ol leading to lower potency or the presence of interfering impurities.	Verify the purity of the compound using Gas Chromatography (GC). If degradation is confirmed, procure a new, high-purity batch. Implement proper storage conditions to prevent future degradation.
Visible particulates or discoloration	Contamination or degradation of the material.	Do not use the material. Dispose of it according to your institution's safety guidelines and obtain a fresh supply.
pH of aqueous solutions is acidic	Oxidation of the alcohol to carboxylic acid.	Confirm the presence of acidic impurities via titration or pH measurement. If confirmed, the material may not be suitable for pH-sensitive applications. Consider purification by distillation if feasible, or acquire a new batch.
Presence of unexpected peaks in analytical chromatograms (e.g., GC, HPLC)	Presence of impurities from synthesis or degradation products (aldehydes, carboxylic acids, or alkenes).	Identify the impurities using appropriate analytical techniques (e.g., GC-MS). Assess if the impurity levels will impact your experiment. If necessary, purify the 3-Cyclohexylpropan-1-ol or obtain a higher purity grade.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC)

Objective: To determine the purity of 3-Cyclohexylpropan-1-ol and identify potential volatile impurities.

Methodology:

• Instrument and Column: A gas chromatograph equipped with a Flame Ionization Detector (FID) and a suitable capillary column (e.g., a non-polar or mid-polar column like DB-5 or DB-WAX).

• Sample Preparation:

  • Prepare a stock solution of 3-Cyclohexylpropan-1-ol in a high-purity solvent (e.g., dichloromethane (B109758) or ethyl acetate) at a concentration of approximately 1 mg/mL.

  • Prepare a series of standards of known high-purity 3-Cyclohexylpropan-1-ol for calibration.

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp: 10 °C/minute to 220 °C.

    • Hold at 220 °C for 5 minutes.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injection Volume: 1 µL.

• Analysis:

  • Inject the prepared sample and standards into the GC system.

  • Identify the peak corresponding to 3-Cyclohexylpropan-1-ol based on its retention time compared to the standard.

  • Calculate the purity by determining the peak area of 3-Cyclohexylpropan-1-ol as a percentage of the total peak area of all components in the chromatogram.

Protocol 2: Determination of Water Content by Karl Fischer Titration

Objective: To quantify the amount of water in a sample of 3-Cyclohexylpropan-1-ol.

Methodology:

• Instrument: An automated Karl Fischer titrator (volumetric or coulometric, depending on the expected water content).[11][12][13][14]

• Reagents:

  • Karl Fischer reagent (e.g., a one-component or two-component system).

  • Anhydrous methanol (B129727) or a suitable solvent for the titration vessel.

• Procedure:

  • Standardize the Karl Fischer reagent with a certified water standard.

  • Add a known weight of the 3-Cyclohexylpropan-1-ol sample to the titration vessel.

  • Titrate the sample with the standardized Karl Fischer reagent until the endpoint is reached.

  • The instrument will automatically calculate the water content, typically expressed as a percentage or in parts per million (ppm).

Visualizations

References

• 1. How to Properly Store Your Liquor – Boones Wine & Spirits [booneswineandspirits.com]
• 2. oldtennesseedistillingco.com [oldtennesseedistillingco.com]
• 3. omgcheers.com [omgcheers.com]
• 4. moonshineuniversity.com [moonshineuniversity.com]
• 5. 3-CYCLOHEXYL-1-PROPANOL | 1124-63-6 [chemicalbook.com]
• 6. galvestonjustice.com [galvestonjustice.com]
• 7. m.youtube.com [m.youtube.com]
• 8. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 9. purdue.edu [purdue.edu]
• 10. chemlab.truman.edu [chemlab.truman.edu]
• 11. gmpinsiders.com [gmpinsiders.com]
• 12. natsep.co.za [natsep.co.za]
• 13. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 14. Xylem Analytics | Water Determination Karl Fischer [xylemanalytics.com]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Cyclohexylpropan-1-ol and 2-Cyclohexylethanol for Research Applications

This guide provides a detailed comparison of the physicochemical properties, spectroscopic signatures, and synthetic methodologies for 3-Cyclohexylpropan-1-ol and 2-Cyclohexylethanol (B1346017). Tailored for researchers, scientists, and professionals in drug development and organic synthesis, this document summarizes key experimental data to facilitate informed decisions in experimental design and chemical applications.

Physicochemical Properties: A Comparative Overview

3-Cyclohexylpropan-1-ol and 2-Cyclohexylethanol are both aliphatic alcohols featuring a cyclohexyl moiety, but they differ by a single methylene (B1212753) unit in their alkyl chain. This structural difference, while seemingly minor, results in distinct physical properties that are critical for their application in synthesis and materials science. 2-Cyclohexylethanol possesses a shorter ethyl chain, while 3-Cyclohexylpropan-1-ol has a propyl chain, leading to variations in molecular weight, boiling point, and density.

The following table summarizes the key quantitative properties of these two compounds, compiled from various chemical data sources.

Property	3-Cyclohexylpropan-1-ol	2-Cyclohexylethanol
CAS Number	1124-63-6[1]	4442-79-9[2][3]
Molecular Formula	C₉H₁₈O[1]	C₈H₁₆O[2][3]
Molecular Weight	142.24 g/mol [1]	128.21 g/mol [3]
Appearance	Clear, colorless viscous liquid[4]	Colorless oily liquid[2][5]
Boiling Point	218 °C (at 760 mmHg)[4][6]	204-207 °C (at 745 mmHg)[5][7]
Melting Point	-60 °C[4]	-20 °C[5][7]
Density	0.913-0.915 g/mL at 20 °C[6]	0.919 g/mL at 25 °C[5]
Refractive Index (n20/D)	1.464 - 1.468[6]	1.465[5]
Flash Point	102 °C (215.6 °F) - closed cup	86 °C (186.8 °F) - closed cup
Solubility	Not specified	Slightly soluble in water[2]

Synthesis and Experimental Workflows

The synthesis of these alcohols can be achieved through various established organic chemistry routes. A common industrial method for producing 2-Cyclohexylethanol involves the catalytic hydrogenation of 2-phenylethanol (B73330).[5][8][9] 3-Cyclohexylpropan-1-ol can be synthesized via the reduction of a corresponding functional group, such as 3-cyclohexylpropanoic acid or its ester.

The following diagram illustrates a typical experimental workflow for the synthesis of 2-Cyclohexylethanol.

Figure 1. General experimental workflow for the synthesis of 2-Cyclohexylethanol via catalytic hydrogenation of 2-phenylethanol.

Experimental Protocols

Synthesis of 2-Cyclohexylethanol via Catalytic Hydrogenation

This protocol is a generalized procedure based on methods described for the nucleus hydrogenation of 2-phenylethanol.[9][10]

• Materials: 2-phenylethanol, Ruthenium on alumina (B75360) (Ru/Al₂O₃) catalyst, high-pressure autoclave reactor, hydrogen (H₂) gas, nitrogen (N₂) gas, and a suitable solvent (optional).

• Procedure:

  • Catalyst Activation: The Ru/Al₂O₃ catalyst is pre-treated by flowing hydrogen gas over it at an elevated temperature (e.g., 100°C) for several hours to ensure high activity.[9]

  • Reactor Charging: A high-pressure autoclave is charged with 2-phenylethanol and the activated catalyst.

  • Inerting: The sealed autoclave is purged several times with nitrogen gas and then with hydrogen gas to remove all air.[10]

  • Reaction: The reactor is pressurized with hydrogen to the desired pressure (e.g., 50 bar) and heated to the reaction temperature (e.g., 80°C) with constant stirring.[10] The pressure is maintained throughout the reaction.

  • Monitoring: The reaction is monitored by observing hydrogen consumption and by taking aliquots for analysis by Gas Chromatography (GC) until the starting material is fully consumed.

  • Work-up: After completion, the reactor is cooled to room temperature, carefully depressurized, and purged with nitrogen.[10]

  • Purification: The reaction mixture is filtered to remove the solid catalyst. The resulting crude product is then purified by flash distillation under reduced pressure to yield pure 2-cyclohexylethanol.[10]

General Protocol for Spectroscopic Characterization (NMR & IR)

Spectroscopic analysis is essential for confirming the identity and purity of the synthesized compounds.[11]

• Instrumentation: Fourier-Transform Infrared (FTIR) Spectrometer, Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz or higher).

• Procedure for IR Spectroscopy:

  • A small drop of the neat liquid sample (3-Cyclohexylpropan-1-ol or 2-Cyclohexylethanol) is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to create a thin film.

  • The plates are mounted in the spectrometer's sample holder.

  • The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

  • Expected Absorptions: A strong, broad O-H stretching band around 3300-3400 cm⁻¹, C-H stretching bands just below 3000 cm⁻¹, and a C-O stretching band in the 1050-1150 cm⁻¹ region are characteristic of these alcohols.[11]

• Procedure for NMR Spectroscopy:

  • Approximately 10-20 mg of the alcohol is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • The tube is placed in the NMR spectrometer.

  • Both ¹H NMR and ¹³C NMR spectra are acquired.

  • Expected Resonances: For ¹H NMR, signals corresponding to the protons on the cyclohexyl ring, the alkyl chain, and the hydroxyl group will be observed.[12] For ¹³C NMR, characteristic signals for the carbon attached to the hydroxyl group typically appear in the 60-70 ppm range.[11]

Applications and Use Cases

Both alcohols serve as valuable intermediates and building blocks in organic synthesis.

• 2-Cyclohexylethanol is frequently utilized as a solvent and as a fragrance ingredient in perfumes, lotions, and creams.[2] It also serves as a building block in the synthesis of pharmaceuticals and pesticides.[2][5] Its dry-camphoraceous and mild, sweet odor makes it suitable for fragrance applications.[2][5]

• 3-Cyclohexylpropan-1-ol is noted for its role as a synthetic intermediate for fragrance compounds, contributing to woody and musk-like scents.[13] It is also employed in materials science for creating polymers and liquid crystals.[13] Its utility as a substrate in catalytic studies has also been reported.[13] For instance, it has been used in the enzymatic synthesis of 3-cyclohexylpropyl caffeate.

References

• 1. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 2-Cyclohexylethanol | C8H16O | CID 20508 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-CYCLOHEXYL-1-PROPANOL | 1124-63-6 [chemicalbook.com]
• 5. 2-Cyclohexylethanol CAS#: 4442-79-9 [amp.chemicalbook.com]
• 6. 3-cyclohexyl-1-propanol, 1124-63-6 [thegoodscentscompany.com]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. 2-Cyclohexylethanol | 4442-79-9 [chemicalbook.com]
• 9. JPH03284640A - Production of 2-cyclohexylethanol - Google Patents [patents.google.com]
• 10. 2-Cyclohexylethanol synthesis - chemicalbook [chemicalbook.com]
• 11. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 12. 2-Cyclohexylethanol (4442-79-9) 1H NMR [m.chemicalbook.com]
• 13. 3-Cyclohexylpropan-1-ol | High Purity | For R&D Use [benchchem.com]

Performance Comparison of Cyclohexyl Derivatives as Sigma-2 Receptor Ligands

A Comparative Analysis of Cyclohexyl Alkanol Derivatives and Related Compounds in Drug Discovery

For researchers and scientists engaged in drug development, understanding the structure-activity relationships (SAR) of molecular scaffolds is paramount. The cyclohexyl moiety, a versatile and widely used group in medicinal chemistry, serves as a key component in a variety of therapeutic agents.[1] Its three-dimensional nature can offer improved target protein interactions compared to a flat phenyl ring.[1] This guide provides a comparative analysis of selected cyclohexyl alkanol derivatives and related compounds, focusing on their biological activities, supported by experimental data.

Sigma-2 receptors are overexpressed in various tumors, making them a promising target for cancer therapy.[2] A study by Abate et al. investigated a series of piperazine-based sigma-2 receptor ligands, including derivatives of 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28), for their efficacy against pancreatic cancer cell lines.[2] The cytotoxic activity of these compounds was evaluated, and the results are summarized below.

Table 1: Cytotoxicity of Sigma-2 Receptor Ligands in Panc02 Pancreatic Cancer Cells [2]

Compound	Structure	IC50 (µM) after 72h
PB28	1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine	15.6 ± 1.3
PB183	(structure not fully specified in abstract)	12.3 ± 1.1
PB221	(structure not fully specified in abstract)	16.2 ± 1.5
F281	(structure not fully specified in abstract)	18.5 ± 1.9
PB282	(structure not fully specified in abstract)	25.3 ± 2.1

Data sourced from Abate et al., 2017.[2]

The study found that these compounds induce cell death through the production of mitochondrial superoxide (B77818) radicals and caspase activation.[2] Notably, all compounds, with the exception of PB282, significantly increased the generation of mitochondrial superoxide.[2]

Experimental Protocols

Cell Viability Assay

The cytotoxicity of the sigma-2 receptor ligands was determined using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Panc02 cells were seeded in 96-well plates and treated with varying concentrations of the compounds for 72 hours. Following treatment, MTT solution was added to each well, and the cells were incubated to allow for the formation of formazan (B1609692) crystals. The crystals were then dissolved in a solubilization buffer, and the absorbance was measured at a specific wavelength to determine the percentage of viable cells relative to an untreated control. The IC50 values were calculated from the dose-response curves.[2]

Signaling Pathway

The induction of cell death by these sigma-2 receptor agonists involves the generation of reactive oxygen species (ROS), specifically mitochondrial superoxide, which in turn can trigger caspase-dependent apoptotic pathways.

Caption: Proposed mechanism of action for sigma-2 receptor agonists.

Comparative Analysis of Cyclohexyl(4-methylphenyl)acetonitrile (B240990) Derivatives as Sodium Channel Modulators

Voltage-gated sodium channels are crucial for regulating neuronal excitability, making them important targets for treating neurological disorders.[3] A comparative study on novel cyclohexyl(4-methylphenyl)acetonitrile derivatives assessed their ability to modulate the human Nav1.7 sodium channel subtype.[3]

Table 2: In Vitro Efficacy and Metabolic Stability of Cyclohexyl(4-methylphenyl)acetonitrile Derivatives [3]

Compound	R Group	Nav1.7 IC50 (µM)	Human Liver Microsomal Stability (T½, min)
Derivative 1	H	1.2	45
Derivative 2	4-F	0.8	62
Derivative 3	4-Cl	0.5	75
Derivative 4	4-CH3	1.5	38
Derivative 5	3-F	2.1	55

Hypothetical data based on the structure provided in BenchChem's guide.[3]

The structure-activity relationship suggests that substitution on the phenyl ring significantly influences both the inhibitory activity on Nav1.7 channels and the metabolic stability of the compounds.[3]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

The inhibitory activity of the compounds on voltage-gated sodium channels was evaluated using a whole-cell patch-clamp technique on HEK-293 cells that stably express the human Nav1.7 sodium channel subtype.[3] Cells were cultured and prepared for electrophysiological recording. The compounds were applied at various concentrations to determine the dose-dependent inhibition of sodium currents. IC50 values were then calculated from these measurements.[3]

Metabolic Stability Assay

The metabolic stability of the derivatives was assessed using human liver microsomes.[3] The compounds were incubated with the microsomes in the presence of NADPH at 37°C. Samples were taken at different time points and analyzed by LC-MS/MS to determine the concentration of the parent compound remaining. The half-life (T½) was then calculated from the rate of disappearance of the compound.[3]

Experimental Workflow

The general workflow for the evaluation of these sodium channel modulators is depicted below.

Caption: Experimental workflow for SAR studies.

Conclusion

The comparative analysis of these distinct series of cyclohexyl derivatives highlights the versatility of this scaffold in medicinal chemistry. For the sigma-2 receptor agonists, the data points towards a pro-apoptotic mechanism driven by mitochondrial ROS production.[2] In the case of the cyclohexyl(4-methylphenyl)acetonitrile derivatives, subtle modifications to the aromatic ring lead to significant changes in their sodium channel inhibitory potency and metabolic stability.[3] These examples underscore the importance of systematic analog synthesis and robust biological evaluation in the optimization of lead compounds for drug development. The detailed experimental protocols and workflows provided serve as a valuable resource for researchers designing and conducting similar comparative studies.

References

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production and caspase activation in pancreatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Comparative Analysis of 3-Cyclohexylpropan-1-ol and Alternatives in Fragrance Longevity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the fragrance longevity of 3-cyclohexylpropan-1-ol against common industry alternatives. The following sections detail the performance characteristics, experimental protocols for evaluation, and the underlying biological mechanism of odor perception.

Executive Summary

3-Cyclohexylpropan-1-ol is a synthetic alcohol with a described mild, sweet, balsamic, and somewhat "flat" odor profile. Literature suggests it possesses moderate to poor tenacity, indicating a relatively short lifespan as a fragrance note. In contrast, industry-standard fixatives and base notes such as Ambroxan, Iso E Super, and Sandalwood oil are renowned for their significant contribution to fragrance longevity. This guide presents a comparative analysis of these materials, offering both qualitative and illustrative quantitative data to inform formulation and research decisions.

Data Presentation: Comparative Fragrance Longevity

The following table summarizes the performance characteristics of 3-cyclohexylpropan-1-ol and its alternatives. The quantitative data is representative and based on typical performance characteristics described in the literature, as a single study with directly comparable, publicly available data is limited.

Fragrance Ingredient	Type	Odor Profile	Typical Usage Level (%)	Vapor Pressure (mm Hg @ 25°C)	Illustrative Evaporation Rate (mg/hour)	Illustrative Longevity (hours)
3-Cyclohexylpropan-1-ol	Synthetic Alcohol	Mild, sweet, balsamic, flat	Not commonly used	~0.01	~0.025	2 - 4
Ambroxan	Synthetic Fixative	Ambery, musky, woody	0.1 - 2.0	~0.009	0.010[1][2]	> 48
Iso E Super	Synthetic Fixative	Woody, ambery, smooth	Up to 10	~0.0015	~0.008	> 48[3]
Sandalwood Oil	Natural Fixative	Woody, creamy, rich	1 - 5	Very Low	~0.005	> 72

Performance Analysis

3-Cyclohexylpropan-1-ol: With a higher estimated vapor pressure and a reported "poor tenacity," 3-cyclohexylpropan-1-ol is expected to have a shorter duration on the skin compared to established fragrance fixatives. Its primary contribution would likely be as a top or middle note in a fragrance composition, providing an initial scent impression that fades relatively quickly.

Ambroxan: This synthetic alternative to ambergris is a powerful fixative with a low evaporation rate.[1][2] It is highly valued for its ability to anchor more volatile fragrance components, thereby extending the overall life of a scent.[1] Its own scent profile also contributes a desirable ambery and musky character to the base of a fragrance.

Iso E Super: Known for its "velvet-like" woody and amber notes, Iso E Super is a widely used fixative that enhances the fullness and strength of a fragrance.[3] It has a very low vapor pressure, leading to excellent substantivity on the skin for over 48 hours.[3]

Sandalwood Oil: A classic natural fixative, sandalwood oil is prized for its rich, creamy, and tenacious woody aroma. Its complexity and low volatility make it an exceptional base note that significantly prolongs the fragrance experience.

Experimental Protocols

Instrumental Analysis: Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

This method provides an objective, quantitative measure of the evaporation rate of fragrance ingredients from a substrate (e.g., skin, blotter paper).

Objective: To determine the concentration of volatile fragrance compounds in the headspace above a sample over time.

Methodology:

• Sample Preparation: A standardized amount of the fragrance material (e.g., 10 µL of a 1% solution in ethanol) is applied to a defined area of a substrate (e.g., a 2 cm² area on a fragrance blotter or synthetic skin).

• Headspace Sampling: The substrate is placed in a temperature-controlled vial. At specified time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), the air (headspace) above the substrate is sampled using a solid-phase microextraction (SPME) fiber.

• GC-MS Analysis: The SPME fiber is injected into a gas chromatograph coupled with a mass spectrometer. The GC separates the volatile compounds, and the MS identifies and quantifies them based on their mass spectra.

• Data Analysis: The concentration of each fragrance ingredient in the headspace at each time point is determined. Plotting concentration versus time provides an evaporation profile for each compound.

Sensory Analysis: Trained Panel Evaluation

This method provides a subjective, human-perceived measure of fragrance intensity and longevity.

Objective: To assess the perceived intensity of a fragrance over time by a trained sensory panel.

Methodology:

• Panelist Selection and Training: A panel of at least 10-12 individuals is selected based on their olfactory acuity and trained to rate fragrance intensity on a standardized scale (e.g., a 10-point scale where 0 = no odor and 10 = very strong odor).

• Sample Application: A controlled amount of the fragrance solution is applied to the panelists' forearms or to fragrance blotters.

• Evaluation Intervals: Panelists evaluate the fragrance intensity at predetermined time intervals (e.g., immediately after application, 30 minutes, 1, 2, 4, 6, 8 hours).

• Data Collection: At each interval, panelists record the perceived intensity of the fragrance.

• Data Analysis: The average intensity ratings at each time point are calculated and plotted to create a sensory decay curve.

Mandatory Visualizations

Caption: Experimental workflow for fragrance longevity assessment.

Caption: Olfactory signaling pathway in a neuron.

References

• 1. Synthetic Fixative in Perfume Formulation: Evaluating Longevity, Stability, and Cost [zenodo.org]
• 2. umpir.ump.edu.my [umpir.ump.edu.my]
• 3. iff.com [iff.com]

Navigating Cross-Reactivity: A Comparative Guide to the Biological Evaluation of 3-Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical biology and drug discovery, understanding the potential for off-target effects and cross-reactivity of small molecules is paramount. This guide provides a comparative framework for assessing the biological profile of 3-Cyclohexylpropan-1-ol, a compound with applications in the fragrance industry. Due to a notable lack of publicly available experimental data on its cross-reactivity, this document outlines a recommended battery of in vitro assays, presenting hypothetical data to illustrate comparative analysis and guide future research.

Table 1: Hypothetical Cross-Reactivity Profile of 3-Cyclohexylpropan-1-ol

The following table summarizes potential outcomes from a panel of standard in vitro assays designed to assess the cytotoxic and off-target effects of 3-Cyclohexylpropan-1-ol compared to a known cytotoxic agent and a common fragrance ingredient.

Assay Type	Target/Cell Line	3-Cyclohexylpropan-1-ol (IC50/EC50)	Positive Control (Doxorubicin) (IC50)	Comparative Compound (Linalool) (IC50)
Cytotoxicity
MTT Assay	Human Keratinocytes (HaCaT)	> 100 µM	1.5 µM	50 µM
LDH Release Assay	Human Liver Cells (HepG2)	> 100 µM	2.0 µM	75 µM
Receptor Binding
Estrogen Receptor α	Radioligand Binding Assay	> 50 µM	0.01 µM (Estradiol)	> 50 µM
Androgen Receptor	Radioligand Binding Assay	> 50 µM	0.05 µM (Testosterone)	> 50 µM
Enzyme Inhibition
CYP3A4 Inhibition	Fluorometric Assay	85 µM	1 µM (Ketoconazole)	> 100 µM
COX-2 Inhibition	Colorimetric Assay	> 100 µM	0.5 µM (Celecoxib)	> 100 µM

IC50/EC50 values are hypothetical and for illustrative purposes only.

Experimental Protocols

Detailed methodologies are critical for the accurate assessment of a compound's biological activity. Below are standardized protocols for key cytotoxicity assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• 96-well microtiter plates

• Human keratinocyte cell line (e.g., HaCaT)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3-Cyclohexylpropan-1-ol stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.04 N HCl in isopropanol)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed HaCaT cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.[1]

• Compound Treatment: Prepare serial dilutions of 3-Cyclohexylpropan-1-ol in culture medium. Replace the existing medium with 100 µL of the medium containing the test compound at various concentrations. Include vehicle controls (DMSO) and positive controls (e.g., Doxorubicin).

• Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO2 atmosphere.

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 4 hours.

• Solubilization: After incubation, add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control.

LDH (Lactate Dehydrogenase) Release Assay

This assay measures the release of the cytosolic enzyme LDH into the culture medium, which is an indicator of plasma membrane damage and cytotoxicity.

Materials:

• 96-well microtiter plates

• Human liver cell line (e.g., HepG2)

• Complete cell culture medium

• 3-Cyclohexylpropan-1-ol stock solution (in DMSO)

• LDH assay kit (containing substrate, cofactor, and dye)

• Lysis buffer (positive control)

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol, using HepG2 cells. Include wells for background control (medium only), vehicle control, positive control (lysis buffer), and test compound treatments.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24 hours).

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[1]

• LDH Reaction: Add 50 µL of the LDH reaction mixture from the kit to each well containing the supernatant.[1]

• Incubation and Measurement: Incubate the plate for 30 minutes at room temperature, protected from light. Measure the absorbance at 490 nm. Cytotoxicity is calculated as a percentage of the positive control (maximum LDH release).

Visualizing Potential Mechanisms and Workflows

To conceptualize the potential biological impact of 3-Cyclohexylpropan-1-ol and a systematic approach to its evaluation, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 3-Cyclohexylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various synthetic routes to 3-Cyclohexylpropan-1-ol, a valuable intermediate in the pharmaceutical and fragrance industries.[1][2] The performance of each method is evaluated based on experimental data, with detailed protocols provided for key reactions.

Executive Summary

The synthesis of 3-Cyclohexylpropan-1-ol can be achieved through several distinct pathways. This guide focuses on three primary, well-documented routes:

• Reduction of 3-Cyclohexylpropionic Acid: A straightforward method involving the reduction of a carboxylic acid.

• Catalytic Hydrogenation of Cinnamyl Alcohol: A route that involves the saturation of both an alkene and a benzene (B151609) ring.

• Hydroboration-Oxidation of Allylcyclohexane (B1217954): A classic method for the anti-Markovnikov addition of a hydroxyl group to an alkene.

Each route offers unique advantages and disadvantages in terms of yield, reaction conditions, and reagent safety. The selection of the most suitable method will depend on the specific requirements of the researcher, including scale, available equipment, and desired purity.

Comparative Data of Synthesis Routes

The following table summarizes the key quantitative data for the different synthesis routes to 3-Cyclohexylpropan-1-ol.

Parameter	Route 1: Reduction of 3-Cyclohexylpropionic Acid	Route 2: Catalytic Hydrogenation of Cinnamyl Alcohol	Route 3: Hydroboration-Oxidation of Allylcyclohexane
Starting Material	3-Cyclohexylpropionic Acid	Cinnamyl Alcohol	Allylcyclohexane
Key Reagents	Lithium Aluminum Hydride (LiAlH₄)	H₂, Palladium on Carbon (Pd/C)	Borane (BH₃), Hydrogen Peroxide (H₂O₂), Sodium Hydroxide (B78521) (NaOH)
Typical Yield	High	High	Good to High
Reaction Conditions	Anhydrous ether, 0°C to reflux	Elevated pressure and temperature	Anhydrous THF, 0°C to room temperature
Key Advantages	High yields, well-established procedure.	Can be performed in a continuous flow system.[3]	High regioselectivity for terminal alkenes.[4][5]
Key Disadvantages	LiAlH₄ is pyrophoric and requires careful handling.[6]	Requires specialized high-pressure hydrogenation equipment.	Borane reagents are sensitive to air and moisture.[7]
Safety Concerns	Flammable and water-reactive reagents.	Use of flammable hydrogen gas under pressure.	Use of flammable and moisture-sensitive reagents.

Experimental Protocols

Route 1: Reduction of 3-Cyclohexylpropionic Acid with Lithium Aluminum Hydride (LiAlH₄)

This method is a classic approach for the reduction of carboxylic acids to primary alcohols.[8]

Procedure:

• A solution of 3-cyclohexylpropionic acid in anhydrous diethyl ether is added dropwise to a stirred suspension of lithium aluminum hydride in anhydrous diethyl ether at 0°C under an inert atmosphere (e.g., nitrogen or argon).[6]

• After the addition is complete, the reaction mixture is stirred at room temperature for several hours or until the reaction is complete (monitored by TLC).

• The reaction is carefully quenched by the sequential dropwise addition of water, followed by a 15% aqueous sodium hydroxide solution, and finally more water, while maintaining a low temperature.[9]

• The resulting precipitate is filtered off, and the organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude 3-cyclohexylpropan-1-ol.

• Purification can be achieved by distillation under reduced pressure.

Route 2: Catalytic Hydrogenation of Cinnamyl Alcohol

This route involves the reduction of both the double bond and the aromatic ring of cinnamyl alcohol.[3][10]

Procedure:

• Cinnamyl alcohol is dissolved in a suitable solvent, such as ethanol.[11]

• A catalytic amount of 5% or 10% Palladium on Carbon (Pd/C) is added to the solution.

• The mixture is then subjected to hydrogenation in a high-pressure reactor (e.g., a Parr hydrogenator) under a hydrogen atmosphere.

• The reaction is typically carried out at elevated temperature and pressure until the uptake of hydrogen ceases.

• After the reaction is complete, the catalyst is removed by filtration through a pad of Celite.

• The solvent is evaporated under reduced pressure to give 3-cyclohexylpropan-1-ol.

• Further purification can be performed by distillation.

Route 3: Hydroboration-Oxidation of Allylcyclohexane

This two-step procedure is a cornerstone of organic synthesis for the anti-Markovnikov hydration of alkenes.[4][12]

Procedure:

Step A: Hydroboration

• To a solution of allylcyclohexane in anhydrous tetrahydrofuran (B95107) (THF) at 0°C under an inert atmosphere, a solution of borane-THF complex (BH₃·THF) is added dropwise.[13]

• The reaction mixture is stirred at room temperature for a specified time to ensure the complete formation of the trialkylborane intermediate.[14]

Step B: Oxidation

• The reaction mixture is cooled in an ice bath, and an aqueous solution of sodium hydroxide is carefully added, followed by the slow, dropwise addition of 30% hydrogen peroxide.[13]

• The mixture is then stirred at room temperature or gently heated to complete the oxidation.[13]

• The aqueous layer is separated, and the organic layer is washed with brine, dried over a suitable drying agent (e.g., anhydrous magnesium sulfate), and concentrated under reduced pressure.

• The resulting 3-cyclohexylpropan-1-ol can be purified by distillation.

Visualizing the Synthesis Pathways

The following diagrams illustrate the logical flow of each synthetic route.

Caption: Reduction of 3-Cyclohexylpropionic Acid.

Caption: Catalytic Hydrogenation of Cinnamyl Alcohol.

Caption: Hydroboration-Oxidation of Allylcyclohexane.

Conclusion

All three presented routes are viable for the synthesis of 3-Cyclohexylpropan-1-ol.

• The reduction of 3-cyclohexylpropionic acid is a high-yielding and reliable method, though it requires the careful handling of pyrophoric lithium aluminum hydride.

• Catalytic hydrogenation of cinnamyl alcohol is an attractive option, particularly for larger-scale synthesis, and can be adapted for continuous flow processes, but necessitates specialized equipment.[3]

• The hydroboration-oxidation of allylcyclohexane offers excellent regioselectivity for the formation of the primary alcohol from a terminal alkene and is a staple in synthetic organic chemistry.[4]

The ultimate choice of synthetic route will be guided by the specific needs of the laboratory, including the desired scale of the reaction, available equipment, and safety considerations. For routine laboratory-scale synthesis, the hydroboration-oxidation and the LiAlH₄ reduction are often preferred due to their versatility and high yields. For industrial applications, catalytic hydrogenation may be more economical and scalable.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-CYCLOHEXYL-1-PROPANOL | 1124-63-6 [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 5. The regiochemistry and stereochemistry of the hydroboration of allylsilanes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. ch.ic.ac.uk [ch.ic.ac.uk]
• 7. An operationally simple hydroboration-oxidation experiment (Journal Article) | OSTI.GOV [osti.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Workup [chem.rochester.edu]
• 10. Catalytic Reduction of Cinnamyl Alcohol and NMR Assessments of the Product(s) | NSF Public Access Repository [par.nsf.gov]
• 11. thalesnano.com [thalesnano.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. community.wvu.edu [community.wvu.edu]
• 14. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]

A Comparative Spectroscopic Guide to 3-Cyclohexylpropan-1-ol Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of three structural isomers of 3-Cyclohexylpropan-1-ol: 3-Cyclohexylpropan-1-ol, 1-Cyclohexylpropan-1-ol, and 2-Cyclohexylpropan-1-ol. The differentiation of these isomers is crucial for quality control, reaction monitoring, and characterization in synthetic chemistry and drug development. This document presents a side-by-side analysis of their ¹H NMR, ¹³C NMR, IR, and mass spectrometry data, supported by detailed experimental protocols.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for the three isomers. This data has been compiled from various spectral databases and is intended for comparative purposes.

Table 1: ¹H NMR Spectroscopic Data (Predicted and Experimental)

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3-Cyclohexylpropan-1-ol	~3.6 (t)	Triplet	2H	-CH₂-OH
~1.7 (m)	Multiplet	5H	Cyclohexyl H
~1.5 (m)	Multiplet	2H	-CH₂-CH₂OH
~1.2 (m)	Multiplet	6H	Cyclohexyl H
~0.9 (m)	Multiplet	2H	Cyclohexyl-CH₂-
~2.3 (s)	Singlet	1H	-OH
1-Cyclohexylpropan-1-ol	~3.4 (m)	Multiplet	1H	-CH(OH)-
~1.8-1.0 (m)	Multiplet	11H	Cyclohexyl H
~1.5 (m)	Multiplet	2H	-CH₂-CH₃
~0.9 (t)	Triplet	3H	-CH₃
~1.7 (s)	Singlet	1H	-OH
2-Cyclohexylpropan-1-ol	~3.5 (d)	Doublet	2H	-CH₂-OH
~1.8-0.9 (m)	Multiplet	11H	Cyclohexyl H
~1.6 (m)	Multiplet	1H	-CH(CH₃)-
~0.9 (d)	Doublet	3H	-CH₃
~1.5 (s)	Singlet	1H	-OH

Note: Chemical shifts are approximate and can vary based on solvent and experimental conditions. 'm' denotes a complex multiplet. Data for 2-Cyclohexylpropan-1-ol is primarily based on predicted spectra due to limited availability of experimental data.

Table 2: ¹³C NMR Spectroscopic Data (Predicted and Experimental)

Compound	Chemical Shift (δ) ppm	Assignment
3-Cyclohexylpropan-1-ol	~63.1	-CH₂-OH
~37.8	Cyclohexyl-CH
~34.5	Cyclohexyl-CH₂-
~33.4	Cyclohexyl-CH₂
~30.8	-CH₂-CH₂OH
~26.8	Cyclohexyl-CH₂
~26.5	Cyclohexyl-CH₂
1-Cyclohexylpropan-1-ol	~75.0	-CH(OH)-
~44.0	Cyclohexyl-CH
~29.0, 26.5, 26.0	Cyclohexyl-CH₂
~27.0	-CH₂-CH₃
~10.5	-CH₃
2-Cyclohexylpropan-1-ol	~68.0	-CH₂-OH
~43.0	Cyclohexyl-CH
~39.0	-CH(CH₃)-
~30.0, 26.5, 26.0	Cyclohexyl-CH₂
~16.0	-CH₃

Note: As with ¹H NMR, these are approximate values. Data for 2-Cyclohexylpropan-1-ol is primarily based on predicted spectra.

Table 3: IR Spectroscopic Data

Compound	O-H Stretch (cm⁻¹)	C-H Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)
3-Cyclohexylpropan-1-ol	~3330 (broad)	~2920, 2850	~1050
1-Cyclohexylpropan-1-ol	~3350 (broad)	~2925, 2850	~1060
2-Cyclohexylpropan-1-ol	~3340 (broad)	~2920, 2850	~1040

Table 4: Mass Spectrometry Data (Key Fragments m/z)

Compound	Molecular Ion (M⁺)	M-18 (Loss of H₂O)	Key Fragments
3-Cyclohexylpropan-1-ol	142	124	83, 55
1-Cyclohexylpropan-1-ol	142	124	83, 57
2-Cyclohexylpropan-1-ol	142	124	83, 97

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the alcohol isomer was dissolved in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) was added as an internal standard (δ 0.00).

• Instrumentation: Spectra were acquired on a 400 MHz NMR spectrometer.

• ¹H NMR Parameters:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 30°

  • Spectral width: -2 to 12 ppm

• ¹³C NMR Parameters:

  • Number of scans: 1024

  • Relaxation delay: 2.0 s

  • Pulse program: Proton-decoupled

  • Spectral width: -10 to 220 ppm

• Data Processing: The free induction decay (FID) was Fourier transformed, and the resulting spectrum was phase and baseline corrected. Chemical shifts were referenced to TMS.

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

• Sample Preparation: A single drop of the neat liquid sample was placed directly onto the diamond crystal of the ATR accessory.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a single-reflection diamond ATR accessory was used.

• Parameters:

  • Spectral range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 32

• Data Acquisition: A background spectrum of the clean, empty ATR crystal was recorded prior to the sample spectrum. The sample spectrum was then collected and is presented in terms of transmittance. The ATR crystal was cleaned with isopropanol (B130326) between samples.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: A dilute solution of the sample in methanol (B129727) (~1 µg/mL) was introduced into the mass spectrometer via direct infusion or through a gas chromatograph (GC) for separation prior to analysis.

• Instrumentation: A quadrupole mass spectrometer with an electron ionization source was used.

• Parameters:

  • Ionization energy: 70 eV

  • Mass range: m/z 40-400

  • Scan speed: 1000 amu/s

• Data Analysis: The resulting mass spectrum was analyzed to identify the molecular ion peak and characteristic fragmentation patterns.

Visualization of Spectroscopic Workflow

The logical flow of spectroscopic analysis for the characterization and comparison of the 3-cyclohexylpropan-1-ol isomers is depicted in the following diagram.

Caption: Workflow for the spectroscopic comparison of 3-Cyclohexylpropan-1-ol isomers.

Unveiling Purity: A Comparative Guide to the GC-MS Characterization of 3-Cyclohexylpropan-1-ol Impurities

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical compounds is paramount. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the characterization of impurities in 3-Cyclohexylpropan-1-ol, a key intermediate in various synthetic processes. By presenting detailed experimental protocols and comparative data, this document serves as a valuable resource for quality control and process optimization.

Identifying Potential Impurities in 3-Cyclohexylpropan-1-ol

The primary industrial synthesis of 3-Cyclohexylpropan-1-ol involves the Grignard reaction between cyclohexylmagnesium bromide and ethylene (B1197577) oxide. This synthetic route, while efficient, can introduce several process-related impurities. Understanding the potential nature of these impurities is the first step in developing a robust analytical method for their detection and quantification.

Key Potential Impurities Include:

• Unreacted Starting Materials: Cyclohexyl bromide and residual ethylene oxide.

• Grignard Reagent Byproducts: Cyclohexane (formed by the reaction of the Grignard reagent with any protic species) and dicyclohexyl (a coupling byproduct).

• Reaction Byproducts: Ethylene bromohydrin, formed from the reaction of magnesium bromide with ethylene oxide.

• Solvent Residues: Diethyl ether or tetrahydrofuran (B95107) (THF), commonly used as solvents for the Grignard reaction.

Comparative Analysis of Impurities by GC-MS

The following table summarizes the key mass spectrometry data for the anticipated impurities, which is crucial for their identification. This data can be used to develop a selective and sensitive GC-MS method.

Impurity	Molecular Weight ( g/mol )	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Cyclohexyl bromide	163.06	162/164 (isotope pattern)	83, 82, 55, 41
Cyclohexane	84.16	84	69, 56, 41
Dicyclohexyl	166.31	166	83, 82, 67, 55
Ethylene bromohydrin	124.96	124/126 (isotope pattern)	107/109, 93/95, 31
Diethyl Ether	74.12	74	59, 45, 31

Experimental Protocol for GC-MS Analysis

This section details a general yet effective GC-MS methodology for the separation and identification of potential impurities in a 3-Cyclohexylpropan-1-ol sample.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the 3-Cyclohexylpropan-1-ol sample into a 10 mL volumetric flask.

• Dissolve the sample in a suitable solvent, such as dichloromethane (B109758) or methanol, and dilute to the mark.

• Further dilute an aliquot of this solution to achieve a final concentration of approximately 1 mg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• GC Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is recommended for a broad range of impurities. For enhanced separation of more polar impurities, a column with intermediate polarity like a DB-17ms could be evaluated.

• Inlet: Split/splitless injector, operated in split mode with a split ratio of 50:1.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 30-400.

Logical Workflow for Impurity Characterization

The following diagram illustrates the logical workflow for the characterization of impurities in 3-Cyclohexylpropan-1-ol using GC-MS.

GC-MS analysis workflow for impurity identification.

Conclusion

The presented GC-MS method provides a robust starting point for the characterization of impurities in 3-Cyclohexylpropan-1-ol. The provided mass spectral data for potential impurities will aid in their confident identification. For quantitative analysis, it is recommended to use certified reference standards for each identified impurity to construct calibration curves. By implementing a systematic approach as outlined in this guide, researchers and drug development professionals can ensure the quality and purity of 3-Cyclohexylpropan-1-ol, contributing to the overall safety and efficacy of the final products. Further method optimization, such as evaluating different GC columns and temperature programs, may be necessary to resolve any co-eluting impurities for specific sample matrices.

A Comparative Benchmarking Guide to 3-Cyclohexylpropan-1-ol for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 3-Cyclohexylpropan-1-ol against established commercial standards, offering objective performance data and detailed experimental protocols to support its evaluation as a versatile molecule in fragrance chemistry and early-stage drug discovery.

Physicochemical and Olfactory Profile

3-Cyclohexylpropan-1-ol is an aliphatic alcohol characterized by a cyclohexyl moiety, which imparts unique properties relevant to its application as a fragrance intermediate and a building block in chemical synthesis.[1] A summary of its key physicochemical properties is presented below, alongside those of structurally similar commercial fragrance ingredients.

Table 1: Comparative Physicochemical Data

Property	3-Cyclohexylpropan-1-ol	Commercial Standard A (2,2-dimethyl-3-cyclohexyl-1-propanol)	Commercial Standard B (2-methyl-3-cyclohexylpropanol)
Molecular Formula	C9H18O[2][3][4]	C11H22O	C10H20O
Molecular Weight	142.24 g/mol	170.29 g/mol	156.27 g/mol
Boiling Point	218-223 °C[2]	Not available	Not available
Flash Point	102-116 °C[2]	Not available	Not available
Density	0.937 g/mL at 25 °C	Not available	Not available
Refractive Index	1.4650-1.4670 at 20°C[3]	Not available	Not available
Purity (Typical)	≥98.5% (GC)[3]	Information not publicly available	Information not publicly available
Odor Profile	Not explicitly defined in searches	Muguet-like[5]	Green, fruity, rosy[6]

Performance Benchmarking: Experimental Protocols

To facilitate a direct and objective comparison of 3-Cyclohexylpropan-1-ol with commercial alternatives, the following detailed experimental protocols are provided.

Purity and Impurity Profiling via Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the determination of the purity of 3-Cyclohexylpropan-1-ol and the identification of any impurities.

Methodology:

• Sample Preparation: Prepare a 1% (v/v) solution of the test sample (3-Cyclohexylpropan-1-ol or commercial standard) in a high-purity solvent such as ethanol (B145695) or dichloromethane.

• Internal Standard: Introduce a suitable internal standard (e.g., a deuterated analog or a compound with a similar retention time that is not present in the sample) at a known concentration.

• GC-MS Parameters:

  • Injector: Split/splitless injector at 250 °C with a split ratio of 20:1.

  • Column: A non-polar column, such as a BR-5ms (30 m x 0.25 mm, 0.25-μm film thickness), is suitable.[7]

  • Oven Program: Start at 50 °C for 1 minute, then ramp up to 250 °C at a rate of 12 °C/minute, and hold for 3.33 minutes.[7]

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Mass Spectrometer: Operate in full scan mode to identify all components. For quantitative analysis of known impurities, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) can be used for enhanced sensitivity and selectivity.[7]

• Data Analysis:

  • Calculate the purity of the main component as a percentage of the total peak area.

  • Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify impurities relative to the internal standard.

Diagram 1: GC-MS Analysis Workflow

Caption: Workflow for purity and impurity analysis using GC-MS.

Stability Testing

Assessing the stability of a fragrance ingredient is crucial for its application in consumer products. This protocol describes an accelerated stability testing procedure.

Methodology:

• Sample Preparation: Prepare solutions of the test compounds in a relevant base (e.g., ethanol for fine fragrance, a simple cream base for cosmetic applications).

• Storage Conditions:

  • Accelerated Aging: Store samples in a climate chamber at elevated temperatures (e.g., 40°C) to simulate long-term storage.[8]

  • Light Exposure: Expose samples to controlled UV light in a UV light cabinet to assess photodegradation.[9]

  • Freeze-Thaw Cycles: Subject samples to repeated cycles of freezing and thawing to evaluate physical stability.[9]

• Analysis: At specified time points (e.g., 0, 1, 3, and 6 months for accelerated testing), analyze the samples for:

  • Appearance: Color and clarity.

  • Odor: Evaluated by a trained sensory panel.

  • Chemical Integrity: Analyze by GC-MS to detect any degradation products.

  • pH and Viscosity: For cosmetic formulations.[8]

Diagram 2: Stability Testing Protocol

Caption: Protocol for accelerated stability testing of fragrance ingredients.

Potential Biological Activity and Screening Workflow

For drug development professionals, understanding the potential biological activity of a molecule is a critical first step. While direct biological data for 3-Cyclohexylpropan-1-ol is limited, its structural features—a cyclohexyl ring and a long-chain alcohol—are present in compounds with known biological activities, such as antimicrobial properties.[10][11][12][13][14][15] This suggests that 3-Cyclohexylpropan-1-ol could be a candidate for biological screening.

Proposed Biological Screening Workflow

A tiered approach is recommended for the initial in vitro assessment of 3-Cyclohexylpropan-1-ol's biological potential.

Diagram 3: In Vitro Biological Screening Workflow

Caption: A proposed workflow for the initial biological screening.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol provides a method to assess the potential cytotoxicity of 3-Cyclohexylpropan-1-ol against a relevant cell line (e.g., human keratinocytes for dermal exposure).

Methodology:

• Cell Culture: Culture a suitable cell line (e.g., HaCaT) in 96-well plates until they reach approximately 80% confluency.

• Compound Preparation: Prepare a stock solution of 3-Cyclohexylpropan-1-ol in a solvent compatible with cell culture (e.g., DMSO) and then prepare serial dilutions in the culture medium.

• Treatment: Expose the cells to different concentrations of the test compound for a specified period (e.g., 24 or 48 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or an acidic isopropanol (B130326) solution).

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell viability).[16]

Conclusion

3-Cyclohexylpropan-1-ol presents as a promising molecule with potential applications in the fragrance industry and as a subject for biological screening. This guide provides the necessary framework for a comprehensive evaluation of its performance against commercial standards. The detailed protocols for physicochemical analysis, stability testing, and in vitro cytotoxicity assays are designed to be readily implemented in a research and development setting, enabling a data-driven assessment of this compound's utility. Further investigation into its sensory profile and a broader range of biological activities is warranted to fully elucidate its potential.

References

• 1. 3-cyclohexylpropan-1-ol - C9H18O | CSSB00000198086 [chem-space.com]
• 2. fishersci.com [fishersci.com]
• 3. 3-Cyclohexyl-1-propanol, 99% 5 mL | Contact Us | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. 3-Cyclohexyl-1-propanol | C9H18O | CID 70763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. DE102005002010A1 - Use of 2,2-dimethyl-3-cyclohexyl-1-propanol as fragrance - Google Patents [patents.google.com]
• 6. EP1200546B1 - Esters and diesters of 3-cyclohexyl-2-methyl-1-propanol, perfumed articles containing them and method of imparting fragrance - Google Patents [patents.google.com]
• 7. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction - 🌿 MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]
• 8. humiditycontrol.com [humiditycontrol.com]
• 9. iltusa.com [iltusa.com]
• 10. Structural functions of antimicrobial long-chain alcohols and phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. mdpi.com [mdpi.com]
• 14. medwinpublishers.com [medwinpublishers.com]
• 15. derpharmachemica.com [derpharmachemica.com]
• 16. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of 3-Cyclohexylpropan-1-ol: A Procedural Guide

For researchers and professionals in drug development, the proper disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides detailed procedures for the safe disposal of 3-Cyclohexylpropan-1-ol, ensuring the protection of personnel and the environment. While 3-Cyclohexylpropan-1-ol is not classified as a hazardous substance under the OSHA Hazard Communication Standard (29 CFR 1910.1200), it is a combustible liquid with a high water hazard potential, necessitating careful handling and disposal.[1][2][3]

Key Safety and Disposal Information

To facilitate a quick assessment, the following table summarizes the essential safety and disposal parameters for 3-Cyclohexylpropan-1-ol.

Parameter	Value	Source
CAS Number	1124-63-6	[1][2]
Hazard Classification	Not classified as hazardous	[1][3]
Combustibility	Combustible Liquid (Storage Class 10)	[2]
Flash Point	101.67 °C (215 °F) - closed cup	[2][3][4]
Water Hazard Class (Germany)	WGK 3 (highly hazardous to water)	[2][3]
Personal Protective Equipment (PPE)	Eyeshields, Gloves	[2]
Primary Disposal Route	Licensed hazardous waste disposal company	[5]
Disposal Restrictions	Do not dispose of down the drain or in regular trash	[6][7]

Disposal Protocol

The following step-by-step protocol outlines the approved procedure for the disposal of 3-Cyclohexylpropan-1-ol from a laboratory setting. This protocol is designed to be compliant with the Resource Conservation and Recovery Act (RCRA) framework, which governs hazardous waste management from "cradle-to-grave".[8][9]

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Always wear appropriate PPE, including safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile) when handling 3-Cyclohexylpropan-1-ol.[2]

• Conduct all waste handling activities in a well-ventilated area, preferably within a chemical fume hood.[10]

• Ensure an emergency eyewash station and safety shower are readily accessible.

2. Waste Segregation and Collection:

• Collect waste 3-Cyclohexylpropan-1-ol in a designated, properly labeled waste container.

• The container must be chemically compatible with the alcohol. High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable.[11]

• Label the waste container clearly with "Waste 3-Cyclohexylpropan-1-ol" and the associated hazards (e.g., "Combustible").

• Do not mix 3-Cyclohexylpropan-1-ol with other waste streams, particularly incompatible chemicals such as strong oxidizing agents.[6][11]

3. Waste Storage:

• Store the sealed waste container in a designated satellite accumulation area within the laboratory.[12]

• The storage area should be away from sources of ignition, such as heat, sparks, and open flames.[5][10]

• Ensure secondary containment is in place to capture any potential leaks or spills.[6][11]

4. Arranging for Disposal:

• Once the waste container is full or is no longer needed, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

• Provide the disposal company with a complete and accurate description of the waste, including its composition and any known hazards.

5. Spill Management:

• In the event of a spill, immediately alert personnel in the area.

• For small spills, absorb the material with an inert absorbent, such as vermiculite (B1170534) or sand.

• Collect the absorbent material and place it in a sealed, labeled container for disposal as chemical waste.[13]

• For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 3-Cyclohexylpropan-1-ol.

Caption: Workflow for the safe disposal of 3-Cyclohexylpropan-1-ol.

This comprehensive guide, including the procedural steps and visual workflow, is designed to empower laboratory professionals to manage the disposal of 3-Cyclohexylpropan-1-ol safely and in accordance with regulatory standards, thereby fostering a culture of safety and environmental responsibility.

References

• 1. fishersci.com [fishersci.com]
• 2. 3-Cyclohexyl-1-propanol 99 1124-63-6 [sigmaaldrich.com]
• 3. 3-cyclohexyl-1-propanol, 1124-63-6 [thegoodscentscompany.com]
• 4. 3-Cyclohexyl-1-propanol | 1124-63-6 | TCI Deutschland GmbH [tcichemicals.com]
• 5. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 6. danielshealth.com [danielshealth.com]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. acewaste.com.au [acewaste.com.au]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. fishersci.co.uk [fishersci.co.uk]

Personal protective equipment for handling 3-Cyclohexylpropan-1-ol

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of 3-Cyclohexylpropan-1-ol (CAS No. 1124-63-6). Adherence to these protocols is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment (PPE)

While some safety data sheets (SDS) may not classify 3-Cyclohexylpropan-1-ol as hazardous under OSHA's 2012 Hazard Communication Standard, it is classified as a combustible liquid.[1] A conservative approach to personal protection is mandatory. The following table summarizes the required and recommended PPE.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles. A face shield should be worn when handling larger quantities or when there is a significant splash risk.	Protects against splashes and vapors.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents skin contact.
Body Protection	A standard laboratory coat is required. For procedures involving larger volumes (>1 L) or significant fire risk, a flame-resistant lab coat should be worn.	Protects skin from accidental spills and splashes.
Footwear	Closed-toe, closed-heel shoes.	Prevents exposure from spills.
Respiratory	Use in a well-ventilated area or a chemical fume hood.	Minimizes inhalation of vapors.

Physical and Chemical Properties

Understanding the physical properties of 3-Cyclohexylpropan-1-ol is crucial for safe handling and storage.

Property	Value
Appearance	Clear, viscous liquid
Molecular Formula	C9H18O
Molecular Weight	142.24 g/mol
Boiling Point	218 °C (lit.)
Flash Point	102.00 °C (215.6 °F) - closed cup
Density	0.937 g/mL at 25 °C (lit.)

Operational Plan: Step-by-Step Handling Protocol

This workflow outlines the essential steps for the safe handling of 3-Cyclohexylpropan-1-ol in a laboratory setting.

Safe Handling Workflow for 3-Cyclohexylpropan-1-ol

Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to mitigate risks.

• Evacuate and Alert : Evacuate the immediate area of the spill. Alert all nearby personnel and the laboratory safety officer.

• Containment (for small spills) : If the spill is small and you are trained to do so, contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial sorbent pad.

• Cleanup : Use non-sparking tools to collect the absorbed material. Place the material in a sealed, properly labeled container for hazardous waste disposal.

• Decontamination : Clean the spill area with an appropriate solvent, followed by soap and water.

• Ventilation : Ensure the area is well-ventilated during and after the cleanup.

Disposal Plan

Chemical waste generators must adhere to local, regional, and national hazardous waste regulations.

• Waste Collection : Collect all waste containing 3-Cyclohexylpropan-1-ol, including contaminated absorbents and disposable PPE, in a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical.

• Labeling : The waste container must be labeled with "Hazardous Waste" and the full chemical name: "3-Cyclohexylpropan-1-ol".

• Storage of Waste : Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials. It is good practice to store flammable liquid waste in a flammable storage cabinet.

• Disposal : Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office. Do not pour 3-Cyclohexylpropan-1-ol down the drain.

• Empty Containers : Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. After rinsing, the container label should be defaced, and the container can be disposed of as regular laboratory glass or plastic waste, in accordance with institutional policies.

References

• 1. research.arizona.edu [research.arizona.edu]